4-Sulfamoylbenzene-1-sulfonyl fluoride

Core Science & Biosynthesis

4-fluorosulfonylbenzenesulfonamide vs 4-sulfamoylbenzene-1-sulfonyl fluoride

The following technical guide provides an in-depth analysis of 4-fluorosulfonylbenzenesulfonamide (also systematically known as 4-sulfamoylbenzene-1-sulfonyl fluoride ).

A Technical Guide to Nomenclature, Synthesis, and SuFEx Utility

Executive Summary: Resolving the Nomenclature

The prompt queries a comparison between 4-fluorosulfonylbenzenesulfonamide and 4-sulfamoylbenzene-1-sulfonyl fluoride .

Technical Verdict: These are synonyms for the same chemical entity (

).

• Structure: A benzene ring substituted at the para positions (1,4) with a sulfonamide group (

  ) and a sulfonyl fluoride group ( ).

• Dual Functionality: This molecule acts as a "Janus" linker (two-faced), possessing a biological anchor (sulfonamide) and a latent chemical warhead (sulfonyl fluoride).

This guide treats the subject as a single molecular entity, analyzing its dual role as a SuFEx Hub (Synthetic Chemistry) and a Covalent Probe (Chemical Biology).

Property	Specification
Common Name	4-Fluorosulfonylbenzenesulfonamide
IUPAC Name	4-Sulfamoylbenzene-1-sulfonyl fluoride
Precursor CAS	80-23-9 (4-Chlorosulfonylbenzenesulfonamide)
Molecular Weight	239.24 g/mol
Core Application	SuFEx Click Chemistry, Carbonic Anhydrase Inhibition, ABPP

Chemical Architecture: The Stability-Reactivity Paradox

The utility of this molecule lies in the unique properties of the Sulfur(VI)-Fluoride bond compared to its chloride analog.

2.1 The "Sleeping Beauty" Warhead

Unlike sulfonyl chlorides (

), which are highly reactive and prone to rapid hydrolysis, the sulfonyl fluoride ( ) moiety exhibits remarkable stability.

• Bond Energy: The S-F bond is significantly stronger (~130 kcal/mol) than the S-Cl bond.

• Redox Stability: Resistant to reduction under standard conditions.

• Hydrolytic Stability: Stable in aqueous buffers at physiological pH (7.4) for extended periods (hours to days), allowing it to exist in biological systems without premature degradation.

2.2 Activation Mechanism

The

group remains inert until activated by specific conditions found in SuFEx (Sulfur-Fluoride Exchange) chemistry:

• Protonation/Lewis Acid: Activation of the fluoride leaving group.

• Stabilization of the Transition State: Interaction with specific protein microenvironments (e.g., the oxyanion hole in serine proteases) or silicon activation in synthetic catalysis.

Synthesis Protocol

The synthesis utilizes the Sharpless-Dong KHF₂ Exchange , converting the commercially available sulfonyl chloride precursor to the fluoride. This method is preferred for its safety and high yield compared to using

gas directly.

Protocol: Halogen Exchange (Halex)

Precursor: 4-Chlorosulfonylbenzenesulfonamide (CAS 80-23-9).

Step-by-Step Methodology:

• Preparation: Dissolve 4-chlorosulfonylbenzenesulfonamide (1.0 equiv) in a mixture of Acetonitrile (MeCN) and Water (1:1 v/v).

• Reagent Addition: Add Potassium Bifluoride (

  ) (saturated aqueous solution, 2.0–3.0 equiv). Note: KHF₂ is corrosive to glass; use plastic (HDPE/PP) or Teflon vessels.

• Reaction: Stir vigorously at Room Temperature (RT) for 2–4 hours. Monitor by TLC or LC-MS (disappearance of chloride starting material).

• Workup:

  • Dilute with EtOAc.

  • Wash organic layer with water (x2) and brine.

  • Dry over anhydrous

    or .

• Purification: Concentrate in vacuo. Recrystallize from EtOAc/Hexanes if necessary.

  • Yield Expectations: >90%.[1][2][3][4]

Figure 1: Halogen Exchange synthesis pathway converting the chloride precursor to the stable fluoride warhead.

Functional Comparison: Warhead vs. Anchor

The molecule's "Vs." nature is best understood by contrasting its two functional ends.

4.1 The Anchor: Sulfonamide ( )

• Role: Reversible binding ligand.

• Target: Carbonic Anhydrases (CA), specifically isoforms CA II and CA IX.

• Mechanism: The nitrogen atom coordinates with the Zinc (

  ) ion in the enzyme's active site.

• Application: Acts as the "homing device" that directs the molecule to the specific protein target.

4.2 The Warhead: Sulfonyl Fluoride ( )

• Role: Covalent modifier (SuFEx).

• Target: Nucleophilic residues (Tyrosine, Lysine, Serine, Histidine) located near the binding pocket.

• Mechanism: Once the anchor binds, the

  is positioned in high effective molarity near a nucleophile. If the geometry permits, a covalent bond forms ( ), permanently inhibiting the enzyme.

• Selectivity: Only reacts if the "Anchor" binds first, minimizing off-target toxicity.

Comparison Table: Functional Moieties

Feature	Sulfonamide (Anchor)	Sulfonyl Fluoride (Warhead)
Interaction Type	Non-covalent (Reversible)	Covalent (Irreversible)
Primary Target	Active Site Zinc ( )	Proximal Nucleophiles (Tyr/Lys)
Stability	High	High (Latent Reactivity)
Role in ABPP	Affinity Element	Reactive Probe

Experimental Workflow: Activity-Based Protein Profiling (ABPP)

This molecule serves as a classic probe for Targeted Covalent Inhibition .

Protocol: Proteome Labeling

• Lysate Preparation: Prepare cell lysates (e.g., HEK293) in PBS (pH 7.4). Avoid buffers with high concentrations of nucleophiles (e.g., Tris) if long incubation is planned, though

  is generally compatible.

• Probe Incubation: Add 4-fluorosulfonylbenzenesulfonamide (1–10 µM final conc) to the lysate.

• Reaction: Incubate at 37°C for 1 hour.

• Click Chemistry (Optional): If the probe has an alkyne handle (modified version), perform CuAAC with a rhodamine-azide reporter.

• Analysis: SDS-PAGE followed by fluorescence scanning or Mass Spectrometry (LC-MS/MS) to identify sulfonylated peptides.

Figure 2: Activity-Based Protein Profiling (ABPP) workflow utilizing the dual-function probe.

Advanced Application: Radiochemistry ( )

A critical emerging application is the use of this molecule in PET imaging.[5] The

group allows for rapid Sulfur-Fluoride Exchange with radioactive .

• Advantage: The S-F bond is chemically stable in vivo (unlike C-F bonds which can be metabolically defluorinated), but can be synthesized rapidly using

  -fluoride salts and a precursor.

• Method:

  Isotopic Exchange.

  • Allows late-stage fluorination of the drug scaffold.[6]

References

• SuFEx Foundation: Dong, J., Sharpless, K. B., et al. (2014).[7] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Multidimensional Hubs: Li, S., et al. (2017).[1] "Multidimensional SuFEx Click Chemistry." Angewandte Chemie. Link

• Covalent Inhibition: Narayanan, A., & Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. Link

• Radiochemistry: Zheng, Q., et al. (2021). "Sulfur [18F]Fluoride Exchange Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis." J. Am. Chem. Soc.Link

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• 3. Facile synthesis of sulfonyl fluorides from sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfur [18F]Fluoride Exchange Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
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The Precarious Balance: A Technical Guide to the Stability of Sulfamoyl-Based Sulfonyl Fluorides in Aqueous Buffers

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of covalent drug discovery and chemical biology, sulfamoyl-based sulfonyl fluorides have emerged as a class of electrophilic warheads with significant potential. Their nuanced reactivity, which allows for the targeting of less traditional nucleophilic amino acid residues beyond cysteine, has opened new avenues for inhibitor design.[1][2][3] However, the successful application of these moieties is critically dependent on a thorough understanding of their stability in aqueous environments, the very medium in which biological processes occur. This in-depth technical guide provides a comprehensive exploration of the stability of sulfamoyl-based sulfonyl fluorides, offering field-proven insights into the factors governing their longevity, the experimental protocols for robustly assessing their stability, and the implications for their strategic deployment in drug development.

The Inherent Duality: Reactivity vs. Stability

Sulfamoyl fluorides (R₂N-SO₂F) are structurally distinct from the more commonly employed aryl sulfonyl fluorides (Ar-SO₂F). The presence of a nitrogen atom directly attached to the sulfonyl core significantly modulates the electrophilicity of the sulfur center. The nitrogen's ability to donate electron density to the sulfur atom reduces its reactivity compared to its aryl counterparts.[4] This seemingly subtle structural difference has profound implications for the stability of sulfamoyl fluorides in aqueous buffers.

While both classes of compounds are generally more stable to hydrolysis than their sulfonyl chloride analogs, their susceptibility to degradation in aqueous media varies significantly.[5][6] This guide will focus specifically on the stability of sulfamoyl-based sulfonyl fluorides, a critical consideration for any researcher aiming to leverage their unique reactivity profile.

Deconstructing Stability: Key Factors at Play

The stability of a sulfamoyl-based sulfonyl fluoride in an aqueous buffer is not an intrinsic constant but rather a dynamic property influenced by a confluence of factors. A comprehensive understanding of these factors is paramount for the rational design of stable and effective covalent probes and inhibitors.

The Nature of the Nitrogen Substituents

The degree of substitution on the nitrogen atom is a primary determinant of stability. Mono-substituted sulfamoyl fluorides (RNH-SO₂F) are notoriously unstable in aqueous environments. For instance, it has been reported that these compounds can decompose in less than three minutes in a pH 7 aqueous buffer.[5] This inherent instability often precludes their use in biological assays where prolonged incubation times are necessary.

In stark contrast, N,N-disubstituted sulfamoyl fluorides exhibit significantly enhanced stability. This increased stability is attributed to the steric hindrance provided by the two substituents, which shields the electrophilic sulfur atom from nucleophilic attack by water or other buffer components. The electronic properties of these substituents also play a crucial role, with electron-withdrawing groups potentially increasing the electrophilicity of the sulfur and thus its susceptibility to hydrolysis.

The Influence of pH

The pH of the aqueous buffer is a critical parameter that can dramatically impact the rate of hydrolysis. While specific pH-rate profiles for a wide range of N,N-disubstituted sulfamoyl fluorides are not extensively documented in the literature, the general principle of acid- and base-catalyzed hydrolysis applies. Under acidic conditions, protonation of the nitrogen or oxygen atoms of the sulfamoyl group can increase the electrophilicity of the sulfur, accelerating hydrolysis. Conversely, under basic conditions, the increased concentration of hydroxide ions, a potent nucleophile, can directly attack the sulfur center, leading to degradation. The optimal pH for stability will therefore be compound-specific and needs to be empirically determined.

Buffer Composition and Temperature

The composition of the buffer itself can influence stability. Nucleophilic buffer components, such as Tris (tris(hydroxymethyl)aminomethane), can potentially react with the sulfamoyl fluoride, leading to its degradation. Therefore, the use of non-nucleophilic buffers, such as phosphate-buffered saline (PBS) or HEPES, is generally recommended for stability studies.

Temperature, as with most chemical reactions, has a significant effect on the rate of hydrolysis. Increased temperatures will accelerate the degradation of sulfamoyl fluorides. It is therefore crucial to conduct stability assessments at the intended experimental temperature, typically 37°C for cell-based assays.

The Litmus Test: Experimental Protocols for Assessing Stability

A robust and reliable assessment of the aqueous stability of a sulfamoyl-based sulfonyl fluoride is a non-negotiable prerequisite for its use in any biological application. The following section provides a detailed, self-validating experimental protocol for determining the hydrolytic stability of these compounds.

Workflow for Hydrolytic Stability Assessment

The following diagram illustrates a typical workflow for assessing the hydrolytic stability of a sulfamoyl-based sulfonyl fluoride.

Caption: Experimental workflow for determining the hydrolytic stability of sulfamoyl fluorides.

Detailed Step-by-Step Methodology

Objective: To quantitatively determine the hydrolytic half-life (t½) of a sulfamoyl-based sulfonyl fluoride in a relevant aqueous buffer.

Materials:

• Sulfamoyl fluoride compound of interest

• Aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• Acetonitrile (ACN), HPLC grade

• Formic acid, LC-MS grade

• LC-MS system equipped with a C18 reverse-phase column

Procedure:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the sulfamoyl fluoride in ACN.

• Initiation of Hydrolysis: Initiate the hydrolysis reaction by diluting the stock solution to a final concentration of 100 µM in the desired aqueous buffer (e.g., PBS, pH 7.4). Ensure the final concentration of ACN is low (e.g., 1%) to minimize its effect on the reaction.

• Incubation: Incubate the reaction mixture at the desired temperature (e.g., 37°C).

• Time-Course Sampling: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction by diluting the aliquot 1:1 with a solution of 1% formic acid in ACN. This will stop the hydrolysis and prepare the sample for LC-MS analysis.

• LC-MS Analysis: Analyze the quenched samples by LC-MS.

  • LC Method: Employ a C18 reverse-phase column with a suitable gradient elution, for example, from 5% to 95% ACN in water (both containing 0.1% formic acid) over a short time frame (e.g., 5 minutes).

  • MS Method: Monitor the disappearance of the parent sulfamoyl fluoride using selected ion monitoring (SIM) in either positive or negative ion mode, depending on the compound's ionization properties.

• Data Analysis:

  • Plot the natural logarithm of the peak area of the remaining sulfamoyl fluoride against time.

  • The pseudo-first-order rate constant for hydrolysis (k_hyd) is determined from the negative of the slope of the resulting linear fit.

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k_hyd .

Degradation Pathways: The Fate of the Unstable

The primary degradation pathway for sulfamoyl-based sulfonyl fluorides in aqueous buffer is hydrolysis of the S-F bond to form the corresponding sulfamic acid.

Caption: Primary hydrolytic degradation pathway of a sulfamoyl fluoride.

While this is the principal route of degradation, it is crucial to confirm the identity of the degradation products experimentally. LC-MS/MS can be employed to identify the sulfamic acid product by comparing its retention time and mass spectrum to that of an authentic standard, if available. High-resolution mass spectrometry can provide further confidence in the structural assignment. In some cases, ¹⁹F NMR spectroscopy can also be a valuable tool for monitoring the disappearance of the sulfamoyl fluoride and the appearance of fluoride ions in the solution.[7]

Quantitative Data at a Glance

To provide a tangible understanding of the stability differences, the following table summarizes representative hydrolytic stability data. It is important to note that these values are highly dependent on the specific compound and the experimental conditions.

Compound Class	Substituents	pH	Temperature (°C)	Half-life (t½)	Reference
Mono-substituted Sulfamoyl Fluoride	R-NH-	7	RT	< 3 minutes	[5]
N,N-disubstituted Sulfamoyl Fluoride	R₂N-	7.4	25	Significantly more stable than mono-substituted	[4]
Aryl Sulfonyl Fluoride	4-Carboxyphenyl-	7.4	25	~10.7 hours	[4]

Implications for Drug Discovery: A Balancing Act

The stability of a sulfamoyl-based sulfonyl fluoride is not merely an academic curiosity; it is a critical parameter that directly impacts its utility as a covalent inhibitor. An overly stable compound may not react with its intended biological target at a sufficient rate to elicit a pharmacological effect. Conversely, a highly reactive and unstable compound will rapidly hydrolyze in the aqueous environment of the body before it can reach its target, leading to a lack of efficacy and potential off-target effects.[8]

The ideal sulfamoyl fluoride warhead possesses a "Goldilocks" stability profile: stable enough to survive in the systemic circulation and reach its target, yet reactive enough to form a covalent bond with the desired amino acid residue within a reasonable timeframe. The data gathered from the stability assays described in this guide are therefore essential for:

• Lead Optimization: Guiding the medicinal chemist in modifying the structure of the sulfamoyl fluoride to fine-tune its stability and reactivity.

• In Vitro Assay Design: Ensuring that the compound remains intact for the duration of the assay to provide meaningful biological data.

• Predicting In Vivo Performance: Providing an early indication of the compound's likely pharmacokinetic profile.

Conclusion: A Call for Rigorous Characterization

Sulfamoyl-based sulfonyl fluorides represent a promising, yet challenging, class of covalent warheads. Their successful application in drug discovery hinges on a delicate balance between stability and reactivity. The in-depth technical guide presented here provides a framework for understanding and experimentally assessing the aqueous stability of these compounds. By embracing a rigorous and quantitative approach to stability characterization, researchers can unlock the full potential of sulfamoyl-based sulfonyl fluorides in the development of novel covalent therapeutics.

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659.
• Grimster, N. P., et al. (2016). A Comparative Guide to the Reactivity of Sulfonyl Fluorides and Sulfamoyl Fluorides. Benchchem.
• Abbasov, M. E., & Cravatt, B. F. (2023). Using Sulfuramidimidoyl Fluorides that Undergo Sulfur(VI) Fluoride Exchange for Inverse Drug Discovery. Journal of the American Chemical Society.
• Willis, M. C. (2022). Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. Organic & Biomolecular Chemistry, 20(4), 639-652.
• Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.
• Am Ende, C. W., & Ball, N. D. (2021). The Emerging Applications of Sulfur(VI) Fluorides in Catalysis.
• Cornella, J., et al. (2020). Covalent inhibitors containing sulfonyl fluoride moieties. Journal of Medicinal Chemistry.
• Pellegrino, M., & Ciulli, A. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Expert Opinion on Drug Discovery.
• Toste, F. D., et al. (2024). Arenesulfenyl Fluorides: Synthesis, Structure, and Reactivity. ChemRxiv.

• CAS. (2023). The rise of covalent inhibitors in strategic therapeutic design. [Link]

• Jones, L. H. (2023). Covalent drug discovery using sulfur(VI) fluoride exchange warheads. Expert Opinion on Drug Discovery.
• Dstl. (n.d.). Analysis of Polar Nerve Agent Hydrolysis Products.
• Shimadzu. (n.d.). AD-0201: Analysis of Perfluorooctane Sulfonamidoethanols (FOSEs) and Fluorotelomer Alcohols (FTOHs) in Textiles by LC/MS/MS.
• Adler, M. J. (2025). Evaluating the Aqueous Stability of Alkyl-/Aryl-Hydrosilanes by NMR Spectroscopy and GC-MS. Chemistry – A European Journal.

• Royal Society of Chemistry. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. [Link]

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. SciSpace.

• Oxford Instruments. (n.d.). Speeding Fluorine Analysis. [Link]

• Brimble, M. A., et al. (2019). 1 pH-rate profile for hydrolysis of 4-nitrophenyl β-D-glucopyranoside: unimolecular, bimolecular and intramolecular cleavage me. ChemRxiv.

• LabRulez. (n.d.). Quantitative Analysis of Two Perfluorooctane Sulfonamides (FOSEs) and Four Fluorotelomer Alcohols (FTOHs) in Textiles using LC/MS/MS. [Link]

• Pirolli, A., et al. (2010). Sulfonyl Fluoride Inhibitors of Fatty Acid Amide Hydrolase. Journal of Medicinal Chemistry.
• Adler, M. J. (2025). Evaluating the Aqueous Stability of Alkyl-/Aryl-Hydrosilanes by NMR Spectroscopy and GC-MS. PubMed.

• Karger Publishers. (2021). The Effect of Various Fluoride Products on Dentine Lesions during pH-Cycling. [Link]

• Duckworth, R. M., & Jones, Y. (2003). The effect of pH, temperature and plaque thickness on the hydrolysis of monofluorophosphate in experimental dental plaque. Caries Research.
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The Reactivity Profile of 4-Sulfamoylbenzene-1-sulfonyl Fluoride with Amino Acids: A Technical Guide for Researchers

This in-depth technical guide provides a comprehensive overview of the reactivity profile of 4-Sulfamoylbenzene-1-sulfonyl fluoride with amino acid residues. It is intended for researchers, scientists, and drug development professionals working in chemical biology, proteomics, and covalent inhibitor design. This document offers field-proven insights into the experimental considerations and methodologies for characterizing the interactions of this versatile chemical probe.

Introduction: The Emergence of Sulfonyl Fluorides as Privileged Covalent Probes

In the landscape of chemical biology and drug discovery, covalent modifiers have become indispensable tools for probing protein function and developing targeted therapeutics.[1][2] Among the various electrophilic "warheads" utilized, sulfonyl fluorides (SFs) have emerged as a privileged class due to their unique balance of stability and reactivity.[2][3][4] Unlike more reactive sulfonyl chlorides, sulfonyl fluorides exhibit greater stability in aqueous environments, a critical feature for biological applications.[4] This stability, coupled with their ability to react with a broad range of nucleophilic amino acid residues beyond the canonical cysteine, including serine, threonine, lysine, tyrosine, and histidine, makes them powerful instruments for exploring the proteome.[2][5]

The reactivity of sulfonyl fluorides is governed by the Sulfur(VI) Fluoride Exchange (SuFEx) reaction, a concept revitalized and popularized as a next-generation click chemistry.[6] This reaction involves the nucleophilic attack of an amino acid side chain on the electrophilic sulfur atom, leading to the displacement of the fluoride ion and the formation of a stable covalent bond. The specificity of this interaction is not solely dependent on the intrinsic nucleophilicity of the amino acid but is also heavily influenced by the local protein microenvironment, which can significantly modulate the pKa and reactivity of the target residue.

This guide focuses specifically on 4-Sulfamoylbenzene-1-sulfonyl fluoride, a member of the sulfamoyl fluoride subclass. Sulfamoyl fluorides are generally considered to be at the lower end of the reactivity spectrum for sulfur(VI) fluorides, a characteristic that suggests a potential for higher selectivity in targeting specific amino acid residues within the proteome.[7] Understanding the nuanced reactivity profile of this compound is paramount for its effective application as a chemical probe and for the rational design of selective covalent inhibitors.

Physicochemical Properties and Synthesis

Structure and Properties

4-Sulfamoylbenzene-1-sulfonyl fluoride is an aromatic sulfonyl fluoride characterized by the presence of a sulfamoyl group (-SO₂NH₂) at the para position of the benzene ring.

Chemical Structure:

Synthesis of 4-Sulfamoylbenzene-1-sulfonyl Fluoride

A variety of methods have been developed for the synthesis of sulfonyl fluorides. A common and practical approach involves the conversion of the corresponding sulfonic acids or their salts. For instance, a facile one-pot synthesis from sulfonates or sulfonic acids using cyanuric chloride and a fluoride source like potassium bifluoride (KHF₂) under mild conditions has been reported.[9] Another established method is the fluorine-chloride exchange of the corresponding sulfonyl chloride using a fluoride salt.[4] Mechanochemical methods have also been developed for the synthesis of sulfonyl fluorides from sulfonyl imidazoles, offering a solvent-free and sustainable alternative.[10]

A general synthetic scheme starting from the corresponding sulfonate is depicted below:

Caption: General synthetic route to 4-Sulfamoylbenzene-1-sulfonyl fluoride.

Reactivity Profile with Amino Acid Residues

The covalent modification of proteins by 4-Sulfamoylbenzene-1-sulfonyl fluoride is a complex process influenced by both the intrinsic reactivity of the amino acid side chains and the unique microenvironment of the protein.

General Reactivity and Selectivity

Sulfonyl fluorides are known to react with a range of nucleophilic amino acid residues.[2] The sulfamoyl group in 4-Sulfamoylbenzene-1-sulfonyl fluoride is expected to modulate this reactivity. As N-disubstituted sulfamoyl fluorides represent the lower reactivity limit of sulfur(VI) fluorides, it is hypothesized that they function as highly selective chemical probes for protein covalent modification.[7]

The general order of reactivity for sulfonyl fluorides with amino acid mimics is often context-dependent, but studies with other sulfonyl fluorides have shown reactivity with tyrosine and lysine residues.[6] For some sulfonyl fluorides, tyrosine is the preferred site of modification, while for others, lysine is also significantly labeled.[6] It is crucial to experimentally determine the specific selectivity profile for 4-Sulfamoylbenzene-1-sulfonyl fluoride.

Mechanistic Insights: The SuFEx Reaction

The underlying mechanism of covalent bond formation is the Sulfur(VI) Fluoride Exchange (SuFEx) reaction. This process is initiated by the nucleophilic attack of an amino acid side chain on the electron-deficient sulfur atom of the sulfonyl fluoride. This is followed by the departure of the fluoride ion, resulting in a stable sulfonamide or sulfonate ester linkage.

Caption: Simplified mechanism of the SuFEx reaction with an amino acid nucleophile.

Experimental Protocols for Characterizing Reactivity

A thorough understanding of the reactivity of 4-Sulfamoylbenzene-1-sulfonyl fluoride requires robust experimental methodologies. This section provides detailed, step-by-step protocols for key experiments.

Identification of Amino Acid Modification Sites by Mass Spectrometry

Mass spectrometry is a powerful tool for identifying the specific amino acid residues modified by a covalent probe.[11] The following protocol outlines a general workflow for identifying the adduction sites of 4-Sulfamoylbenzene-1-sulfonyl fluoride on a model protein.

Experimental Workflow:

Caption: Workflow for identifying amino acid modification sites by mass spectrometry.

Detailed Protocol:

• Protein Incubation:

  • Prepare a solution of the target protein (e.g., 1-10 µM) in a suitable buffer (e.g., PBS, pH 7.4).

  • Add a molar excess of 4-Sulfamoylbenzene-1-sulfonyl fluoride (e.g., 10-100 fold excess) from a concentrated stock solution in a compatible solvent (e.g., DMSO).

  • Incubate the reaction mixture at a controlled temperature (e.g., 37°C) for a defined period (e.g., 1-4 hours). Include a control reaction without the sulfonyl fluoride.

• Sample Cleanup:

  • Remove unreacted 4-Sulfamoylbenzene-1-sulfonyl fluoride using a desalting column, dialysis, or size-exclusion chromatography to prevent non-specific modifications during subsequent steps.

• Protein Denaturation, Reduction, and Alkylation:

  • Denature the protein by adding a chaotropic agent (e.g., 8 M urea or 6 M guanidine hydrochloride).

  • Reduce disulfide bonds by adding a reducing agent (e.g., dithiothreitol, DTT) and incubating at an appropriate temperature (e.g., 56°C for 30 minutes).

  • Alkylate free cysteine residues by adding an alkylating agent (e.g., iodoacetamide) and incubating in the dark to prevent the formation of disulfide bonds. This step is crucial to prevent artefactual modifications.

• Enzymatic Digestion:

  • Dilute the denatured, reduced, and alkylated protein solution with a digestion buffer (e.g., 50 mM ammonium bicarbonate) to reduce the concentration of the denaturant.

  • Add a protease, typically trypsin, at an appropriate enzyme-to-substrate ratio (e.g., 1:50 w/w).

  • Incubate overnight at 37°C to achieve complete digestion.

• LC-MS/MS Analysis:

  • Acidify the peptide mixture with formic acid to stop the digestion and improve ionization.

  • Analyze the peptide mixture by reverse-phase liquid chromatography coupled to a high-resolution mass spectrometer (LC-MS/MS).

  • Set the mass spectrometer to acquire data in a data-dependent acquisition (DDA) mode, where the most abundant precursor ions are selected for fragmentation (MS/MS).

• Data Analysis:

  • Use a database search engine (e.g., Mascot, Sequest, or similar software) to identify the peptides from the acquired MS/MS spectra.

  • Specify the covalent modification by 4-Sulfamoylbenzene-1-sulfonyl fluoride as a variable modification on all potential nucleophilic residues (Ser, Thr, Lys, Tyr, His, Cys). The mass shift will correspond to the mass of the 4-sulfamoylbenzenesulfonyl moiety.

  • Manually validate the identified modified peptides by inspecting the MS/MS spectra for characteristic fragment ions that confirm the site of modification.

Determination of Kinetic Parameters (k_inact / K_I)

For irreversible inhibitors, the efficiency is best described by the second-order rate constant, k_inact / K_I, where k_inact is the maximal rate of inactivation and K_I is the inhibitor concentration at which the rate of inactivation is half-maximal.[1]

Experimental Approach using LC-MS:

This method directly measures the formation of the covalent adduct over time.

Detailed Protocol:

• Reaction Setup:

  • Prepare a series of reaction mixtures containing a fixed concentration of the target protein and varying concentrations of 4-Sulfamoylbenzene-1-sulfonyl fluoride. Include a no-inhibitor control.

  • Initiate the reactions simultaneously by adding the inhibitor.

• Time-Course Quenching:

  • At various time points, take aliquots from each reaction mixture and quench the reaction by adding a solution that will stop the reaction (e.g., by rapid denaturation with acid or by adding a large excess of a nucleophile).

• LC-MS Analysis:

  • Analyze the quenched samples by LC-MS to determine the ratio of the unmodified protein to the covalently modified protein at each time point for each inhibitor concentration. This can be done by integrating the peak areas of the corresponding species in the mass spectrum.

• Data Analysis:

  • For each inhibitor concentration, plot the percentage of modified protein against time. Fit the data to a single exponential equation to obtain the observed rate of inactivation (k_obs).

  • Plot the calculated k_obs values against the corresponding inhibitor concentrations.

  • Fit the resulting data to the Michaelis-Menten equation for irreversible inhibitors: k_obs = (k_inact * [I]) / (K_I + [I]) where [I] is the inhibitor concentration.

  • From this fit, the values of k_inact and K_I can be determined. At low inhibitor concentrations, the plot of k_obs versus [I] will be linear, and the slope of this line will be an estimate of k_inact / K_I.

Data Presentation:

Inhibitor Concentration (µM)	k_obs (s⁻¹)
[I]₁	k_obs₁
[I]₂	k_obs₂
[I]₃	k_obs₃
...	...

Applications in Chemical Biology and Drug Discovery

While specific applications of 4-Sulfamoylbenzene-1-sulfonyl fluoride are not extensively detailed in the provided search results, its properties suggest significant potential in several areas:

• Selective Covalent Probe: Due to its predicted lower reactivity, it can be used to identify hyper-reactive, functionally important amino acid residues in proteins.[7] This is particularly valuable for "inverse drug discovery" approaches where the probe is used to identify new protein targets.[6]

• Fragment-Based Drug Discovery (FBDD): The 4-sulfamoylbenzene-1-sulfonyl fluoride scaffold can be used as a starting point for the development of more complex and potent covalent inhibitors. By attaching different fragments to this core, libraries of compounds can be screened for covalent binding to a target protein.

• Target Validation: Once a protein is identified as a target, a probe based on 4-Sulfamoylbenzene-1-sulfonyl fluoride can be used to confirm target engagement in complex biological systems, including cell lysates and potentially in living cells.

Conclusion and Future Directions

4-Sulfamoylbenzene-1-sulfonyl fluoride represents a promising tool for chemical biologists and drug discovery scientists. Its attenuated reactivity as a sulfamoyl fluoride suggests the potential for high selectivity in targeting specific amino acid residues, a desirable characteristic for minimizing off-target effects. The experimental protocols outlined in this guide provide a framework for the detailed characterization of its reactivity profile.

Future research should focus on generating comprehensive quantitative data on the reactivity of 4-Sulfamoylbenzene-1-sulfonyl fluoride with a panel of amino acids and model proteins. Furthermore, its application in chemoproteomic studies to map its interaction landscape in complex biological systems will be crucial in validating its utility as a selective chemical probe. The insights gained from such studies will undoubtedly contribute to the rational design of the next generation of covalent therapeutics.

References

Sources

• 1. kinact / KI Assay for Irreversible Covalent Compounds | Domainex [domainex.co.uk]
• 2. Kinetics of inactivation of alpha-chymotrypsin with substituted benzenesulfonyl fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High-Throughput Kinetic Characterization of Irreversible Covalent Inhibitors of KRAS by Intact Protein MS and Targeted MRM [genedata.com]
• 4. scispace.com [scispace.com]
• 5. Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes - Jena Bioscience [jenabioscience.com]
• 6. "Exploring the Potential of Sulfamoyl Fluorides as Probes in Chemical B" by Pedro Martinez Velez and Nicholas Ball [scholarship.claremont.edu]
• 7. researchgate.net [researchgate.net]
• 8. Hydrolytically stable sulfonyl fluorides - Enamine [enamine.net]
• 9. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lirias.kuleuven.be [lirias.kuleuven.be]
• 11. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Protocols & Analytical Methods

Using 4-Sulfamoylbenzene-1-sulfonyl fluoride for protein cross-linking

APPLICATION NOTE: High-Specificity Covalent Capture & Ligand-Directed Cross-Linking

Executive Summary

This guide details the application of 4-Sulfamoylbenzene-1-sulfonyl fluoride as a Ligand-Directed Covalent Probe (LDCP). Unlike non-specific cross-linkers (e.g., glutaraldehyde) that react stochastically based on surface accessibility, this reagent leverages SuFEx (Sulfur-Fluoride Exchange) chemistry to achieve "proximity-enabled" reactivity.

The molecule consists of two functional domains:

• The "Anchor" (Sulfonamide): Binds with high affinity to the active site of Carbonic Anhydrase (CA) isoforms.

• The "Warhead" (Sulfonyl Fluoride): A latent electrophile that remains inert in aqueous solution until oriented in precise proximity to a nucleophilic side chain (Tyr, His, Lys, or Ser) within the protein binding pocket.

Primary Application: This protocol is designed for researchers aiming to permanently "cross-link" a ligand to its target protein to map binding sites via Mass Spectrometry (MS) or to develop irreversible inhibitors.

Scientific Mechanism: The "Plant-and-Cast" Strategy[1]

To use this reagent effectively, one must understand the causality of the reaction. The sulfonyl fluoride (

) group is unique because it resists hydrolysis and background reaction with thiols (unlike sulfonyl chlorides or maleimides). It requires a specific geometry and a proton-transfer network—usually provided by the protein environment—to activate.

Mechanism of Action Diagram

Caption: The "Plant-and-Cast" mechanism. The probe first binds reversibly (Plant), positioning the warhead to react exclusively with a proximal nucleophile (Cast).

Experimental Protocol

Materials Required

• Reagent: 4-Sulfamoylbenzene-1-sulfonyl fluoride (Prepare as 100 mM stock in DMSO).

• Target Protein: Carbonic Anhydrase II (bovine or human) or cell lysate containing CA.

• Buffer: PBS (pH 7.4) or HEPES (pH 7.5). Avoid Tris buffer if high concentrations are used, though SF is generally orthogonal to primary amines in solution.

• Quenching Agent: 5% Formic Acid (for MS) or SDS-PAGE loading buffer.

Step-by-Step Methodology

Step 1: Probe Preparation Dissolve 4-Sulfamoylbenzene-1-sulfonyl fluoride in anhydrous DMSO.

• Critical Note: While SF is stable in water, stock solutions should be kept in DMSO to prevent slow hydrolysis over months.

• Stability Check: The stock is stable at -20°C for >6 months.

Step 2: Equilibrium Binding (The "Plant" Phase) Incubate the protein (

) with the probe ( ) in PBS pH 7.4.

• Ratio: Use a 2:1 to 10:1 molar excess of probe to protein.

• Duration: 30 minutes at Room Temperature (RT).

• Insight: This allows the sulfonamide moiety to saturate the active site.

Step 3: Covalent Capture (The "Cast" Phase) Extend incubation to 2–24 hours at 37°C.

• Why? The SuFEx reaction is slower than NHS-ester chemistry. It requires the protein "breathing" or specific side-chain rotations to bring a nucleophile (e.g., His64 or a nearby Tyr) into attack range.

• Optimization: If no labeling is observed, increase pH to 8.0 to deprotonate surface Tyrosines/Lysines, enhancing nucleophilicity.

Step 4: Reaction Termination & Analysis

• For Gel Electrophoresis: Add 4x SDS Loading Buffer (reducing) and boil for 5 mins. The covalent bond is stable; the ligand will remain attached during SDS-PAGE.

• For Mass Spectrometry: Acidify with Formic Acid (final 0.5%) to quench any remaining reactivity and denature the protein.

Data Analysis & Interpretation

When analyzing the MS data, you are looking for a specific mass shift on the peptide fragment containing the modified residue.

Table 1: Mass Shift Calculation

Component	Formula	Monoisotopic Mass (Da)
Reagent (Intact)		238.97
Leaving Group	Fluoride ( )	18.99
Added Moiety		219.98

Interpretation Logic:

• Search MS/MS data for a variable modification of +219.98 Da .

• Target Residues: Prioritize search on Tyrosine (Y) , Histidine (H) , and Lysine (K) .

  • Note: In Carbonic Anhydrase II, Histidine 64 is a common target due to its position at the rim of the active site, facilitating the proton shuttle mechanism.

Troubleshooting & Optimization

Observation	Possible Cause	Corrective Action
No Labeling Observed	pH too low for nucleophile activation.	Increase buffer pH to 8.0 or 8.5.
Steric clash prevents warhead alignment.	The linker length (phenyl ring) is rigid. This probe is specific to sites ~5-8 Å from the sulfonamide binding pocket.
High Non-Specific Background	Probe concentration too high (>1 mM).	Reduce probe concentration. SuFEx is "privileged" but can be forced into promiscuity at high concentrations.
Precipitation	Low solubility in aqueous buffer.	Ensure final DMSO concentration is <5%. Add probe slowly while vortexing.

Future & Broader Context: From Probes to Cross-Linkers

While this protocol uses a "monofunctional" probe to cross-link a ligand to a protein, the Aryl Sulfonyl Fluoride motif is increasingly used in heterobifunctional cross-linkers (e.g., NHS-SF).

• NHS-SF Reagents: These use an NHS-ester to anchor to a surface Lysine, then use the long-lived Sulfonyl Fluoride group to capture transient protein-protein interactions (PPIs) that would be missed by short-lived cross-linkers like BS3.

Workflow: Peptide Mapping via LC-MS/MS

Caption: Standard workflow for identifying the cross-linking site.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Describes the foundational chemistry of the sulfonyl fluoride warhead.

• Kelly, J. W., et al. (2018). "Inverse Drug Discovery Strategy To Identify Proteins That Are Targeted by Latent Electrophiles As Exemplified by Aryl Fluorosulfates." Journal of the American Chemical Society.[1] Demonstrates the use of SuFEx probes for proteome-wide mapping.[1][2][3]

• Jones, L. H., et al. (2015).[3] "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. A comprehensive review on the reactivity and specificity of SF probes in biological systems.

• Tian, C., et al. (2023). "Genetically Encoded Chemical Cross-linking of Carbohydrate." Nature Chemistry.[1] Discusses the use of sulfonyl fluorides in proximity-enabled cross-linking (NHSF context).

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]

Application Note: Bioconjugation of Lysine Residues using 4-Sulfamoylbenzene-1-sulfonyl Fluoride

Abstract & Introduction

This application note details the protocol for the covalent bioconjugation of protein lysine residues using 4-Sulfamoylbenzene-1-sulfonyl fluoride (often abbreviated as ABS-F or similar derivatives in literature). This reagent belongs to the class of Sulfur(VI) Fluoride Exchange (SuFEx) warheads, famously characterized by K. Barry Sharpless as "sleeping beauties" due to their unique stability in aqueous environments coupled with high reactivity towards specific nucleophiles under defined conditions.

While traditional lysine conjugation often relies on N-hydroxysuccinimide (NHS) esters, sulfonyl fluorides offer a distinct advantage: context-dependent reactivity . Unlike NHS esters, which hydrolyze rapidly in water, aryl sulfonyl fluorides are stable in physiological buffers. They react preferentially with lysine residues that are either:

• Perturbed: Possess a depressed pKa due to the local protein microenvironment.

• Proximal: Located near a binding site if the reagent has affinity for the target (e.g., Carbonic Anhydrase).

• Forced: Driven by slightly elevated pH conditions (pH > 8.0) to favor the nucleophilic

  -amine.[]

Key Application: This protocol is optimized for attaching the 4-sulfamoylbenzenesulfonyl moiety to surface lysines, effectively introducing a sulfonamide "tag" which can serve as a binding motif for Carbonic Anhydrase or as a bio-orthogonal handle.

Mechanism of Action

The conjugation relies on a nucleophilic substitution at the hexavalent sulfur center. The reaction is thermodynamically driven by the formation of a stable sulfonamide bond and the release of a fluoride ion.

Chemical Pathway

• Nucleophilic Attack: The unprotonated

  -amino group of the lysine attacks the sulfur atom of the sulfonyl fluoride group.

• Transition State: A pentacoordinate trigonal bipyramidal transition state is formed.

• Fluoride Departure: The fluoride ion (

  ) acts as a good leaving group.

• Bond Formation: A stable sulfonamide linkage (Protein-Lys-NH-SO

  -Ar) is established.

Selectivity Note: While sulfonyl fluorides can also react with Tyrosine (forming fluorosulfonates) and Serine, Lysine modification is favored by basic pH (which increases the population of the nucleophilic free amine,

) and the specific electronic properties of the benzene ring.

Mechanistic Diagram

Figure 1: Mechanism of SuFEx-mediated Lysine bioconjugation. The reaction converts the sulfonyl fluoride warhead into a stable sulfonamide linkage.

Experimental Protocol

Materials & Reagents

Component	Specification	Storage
Target Protein	Purified (>90%), >1 mg/mL	-80°C
Reagent	4-Sulfamoylbenzene-1-sulfonyl fluoride	-20°C (Dry)
Solvent	Anhydrous DMSO or DMF	RT (Desiccated)
Reaction Buffer	50 mM HEPES or PBS, 150 mM NaCl, pH 8.0	4°C
Quenching Buffer	1 M Tris-HCl, pH 8.0	RT
Desalting Column	Zeba™ Spin or PD-10 (MWCO appropriate for protein)	4°C

Critical Pre-Reaction Considerations

• Buffer Incompatibility: DO NOT use primary amine buffers (Tris, Glycine) during the reaction step. They will compete with the protein lysines for the sulfonyl fluoride, neutralizing the reagent.

• pH Sensitivity:

  • pH 7.4: Favors modification of "hyper-reactive" lysines (low pKa) or active site residues.

  • pH 8.5: Promotes broad surface lysine modification (general bioconjugation).

• Reagent Stability: Prepare the reagent stock solution immediately before use. Sulfonyl fluorides are stable in DMSO but can hydrolyze slowly in aqueous buffers over time.

Step-by-Step Workflow

Step 1: Protein Preparation

• Buffer exchange the target protein into Reaction Buffer (PBS or HEPES, pH 8.0) using a desalting column or dialysis.

• Adjust protein concentration to 1–5 mg/mL (approx. 20–100 µM).

Step 2: Reagent Preparation

• Dissolve 4-Sulfamoylbenzene-1-sulfonyl fluoride in anhydrous DMSO to a concentration of 100 mM .

• Note: Ensure the solid is fully dissolved; sonicate briefly if necessary.

Step 3: Conjugation Reaction

• Add the reagent stock to the protein solution.

  • Molar Ratio: Use a 10- to 50-fold molar excess of reagent over protein.

  • Example: For 100 µL of 50 µM Protein, add 0.5 µL to 2.5 µL of 100 mM Reagent.

• Keep the final DMSO concentration < 5% (v/v) to prevent protein denaturation.

• Incubate the reaction:

  • Time: 2 to 12 hours.

  • Temperature: Room Temperature (20–25°C) or 37°C (for faster kinetics, but monitor stability).

  • Agitation: Gentle rocking or orbital shaking (300 rpm).

Step 4: Quenching & Purification

• Quench: Add 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate for 15 minutes. The Tris amine will scavenge any remaining unreacted sulfonyl fluoride.

• Purify: Remove excess small molecules using a desalting column (e.g., Zeba Spin) or dialysis against the final storage buffer.

Step 5: Validation (LC-MS)

• Analyze the intact protein via LC-MS (Q-TOF or Orbitrap).

• Expected Mass Shift: +219.02 Da per conjugation event (Mass of Reagent – Mass of Fluoride).

  • Calculation:

    (Reagent moiety added) 238.2 - 19.0 (F) + 1.0 (H lost from Lys) = +219.2 Da .

  • Verification: Check exact mass of the specific derivative used.

Workflow Diagram

Figure 2: Operational workflow for bioconjugation. Critical control points include buffer selection (Phase 1) and quenching (Phase 3).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conjugation Yield	pH too low	Increase pH to 8.5 to deprotonate more Lys residues.
Buffer interference	Ensure NO Tris or Glycine is present in the reaction buffer.
Hydrolysis	Reagent stock is old/wet. Prepare fresh stock in anhydrous DMSO.
Precipitation	High DMSO/Reagent conc.	Reduce reagent excess (e.g., to 10x) or add reagent in multiple small aliquots.
Non-Specific Labeling	Reaction too aggressive	Reduce pH to 7.4 or decrease incubation time/temperature.
Mass Spec Complexity	Heterogeneous labeling	This is common with surface lysines. Try limiting reagent to 5x excess to target only the most reactive lysine.

References

• Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430–9448.

• Grimster, N. P., et al. (2013). Aromatic Sulfonyl Fluorides as Kinetic Probes for Profiling Lysine Residues. Journal of the American Chemical Society, 135(46), 17278–17281.

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology.[2] Chemical Science, 6(5), 2650-2659.

• Hamil, A. S., & Dow, L. E. (2020). SuFEx Chemistry in Chemical Biology. Bioconjugate Chemistry, 31(11), 2447–2458.

Sources

• 2. semanticscholar.org [semanticscholar.org]

Labeling tyrosine residues with 4-Sulfamoylbenzene-1-sulfonyl fluoride

Application Note: High-Fidelity Tyrosine Labeling with 4-Sulfamoylbenzene-1-sulfonyl fluoride (SBSF)

Executive Summary

This guide details the protocol for labeling tyrosine residues using 4-Sulfamoylbenzene-1-sulfonyl fluoride (SBSF) . Unlike traditional electrophiles (e.g., N-hydroxysuccinimide esters) that target surface lysines indiscriminately, SBSF utilizes Sulfur-Fluoride Exchange (SuFEx) chemistry. This reaction is "silent" under physiological conditions but activates rapidly upon specific protein binding or within unique microenvironments, exclusively targeting nucleophilic tyrosine residues (and occasionally lysine/histidine) proximal to the binding site.

This protocol focuses on Ligand-Directed Labeling , utilizing the sulfamoyl moiety as an affinity anchor (mimicking sulfonamide inhibitors) to drive the covalent attachment of the sulfonyl fluoride warhead to tyrosine residues within the active site of enzymes such as Carbonic Anhydrase (CA).

Mechanism of Action

The labeling efficiency of SBSF relies on the "Reach-and-Grab" mechanism.

• Affinity Binding (The Reach): The 4-sulfamoyl group (-SO₂NH₂) binds tightly to the enzyme active site (e.g., coordinating the Zinc ion in Carbonic Anhydrase).

• Proximity Activation (The Grab): The binding event positions the sulfonyl fluoride (-SO₂F) warhead adjacent to a specific tyrosine residue.

• SuFEx Reaction: The local protein environment (often a basic residue like His or Lys) lowers the pKa of the target Tyrosine phenol, enhancing its nucleophilicity. The Tyrosine phenolate attacks the sulfur center, ejecting fluoride (F⁻) and forming a stable sulfonate ester bond.

Key Chemical Advantage: The S-F bond is highly stable in aqueous buffer (unlike sulfonyl chlorides), allowing for long incubation times without probe hydrolysis.

DOT Diagram: Mechanistic Pathway

Caption: The stepwise progression from non-covalent affinity binding to covalent tyrosine modification via Sulfur-Fluoride Exchange (SuFEx).

Experimental Protocol

Materials & Reagents

• Target Protein: Recombinant Carbonic Anhydrase II (CAII) or target of interest (1 mg/mL in PBS).

• Probe: 4-Sulfamoylbenzene-1-sulfonyl fluoride (SBSF).

  • Storage: -20°C, desiccated.

  • Stock: Prepare 100 mM in anhydrous DMSO immediately before use.

• Buffer: PBS (pH 7.[1]4) or Tris-HCl (pH 7.8). Note: Avoid buffers with high concentrations of nucleophiles (e.g., DTT, mercaptoethanol) as they may interfere at high temperatures, though SuFEx is generally orthogonal.

• Quenching Reagent: 5% Formic Acid or excess small-molecule scavenger (e.g., free tyrosine).

• Control Compound: Acetazolamide (competitor ligand) or non-reactive sulfonamide.

Step-by-Step Workflow

Step 1: Probe Preparation Dissolve SBSF in anhydrous DMSO to create a 100 mM Master Stock.

• Critical: Avoid repeated freeze-thaw cycles. The sulfonyl fluoride is stable, but moisture introduction can lead to slow hydrolysis over months.

Step 2: Competition Control (Essential for Validation) Divide protein samples into two groups:

• Group A (Experimental): Protein + Buffer.[1]

• Group B (Control): Protein + 10x molar excess of Acetazolamide (or non-reactive ligand). Incubate for 30 mins at RT to block the active site.

Step 3: Labeling Reaction Add SBSF to both groups.

• Final Probe Concentration: 2–10 molar equivalents relative to protein (typically 10–50 µM probe for 5 µM protein).

• Solvent: Ensure final DMSO concentration is <1% (v/v).

• Incubation: 1 to 4 hours at 37°C.

  • Optimization: If labeling is low, increase pH to 8.0 to facilitate Tyr deprotonation.

Step 4: Quenching & Cleanup

• Stop reaction by adding Formic Acid to a final concentration of 0.5% (lowering pH < 4 stops the nucleophilic attack).

• Remove excess probe via Zeba™ Spin Desalting Columns (7K MWCO) or dialysis against PBS.

Step 5: Analysis

• Intact Protein LC-MS: Check for global mass shift.

• Tryptic Digestion & Peptide Mapping: Identify the specific modified residue.

DOT Diagram: Experimental Workflow

Caption: Comparative workflow ensuring modification is site-specific by utilizing a competition control arm.

Data Analysis & Expected Results

Mass Spectrometry Interpretation

Successful labeling results in a covalent adduct. You must search your MS data for the specific mass addition.

Parameter	Value	Calculation Logic
Probe Formula	C₆H₆FNO₄S₂	4-Sulfamoylbenzene-1-sulfonyl fluoride
Probe MW	239.24 Da	Monoisotopic Mass
Leaving Group	Fluoride (F)	Mass: 18.998 Da
Reaction Loss	HF	Protein loses H⁺, Probe loses F⁻
Added Moiety	-SO₂-C₆H₄-SO₂NH₂	Sulfonyl-benzenesulfonamide group
Delta Mass (Δm)	+220.03 Da	(Probe MW) - (Mass of F)

Validation Criteria:

• Intact Mass: The Experimental Group shows a mass shift of +220 Da (or multiples if multiple sites react). The Control Group shows no shift (or significantly reduced).

• Peptide Mapping: The MS/MS spectra should localize the +220.03 Da modification specifically to a Tyrosine (Y) residue.

  • Note: If the pH was >8.5, check for Lysine (+220 Da) modification as a potential side reaction.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Labeling Observed	pH too low	Increase buffer pH to 8.0 to assist Tyr phenol ionization.
Non-Specific Labeling	Probe conc. too high	Reduce probe to 1–2 equivalents. High concentrations force non-specific Lys reaction.
Probe Precipitation	DMSO insolubility	Ensure DMSO stock is fresh. Dilute probe into buffer slowly while vortexing.
Control Group Labeled	Weak Competitor	Ensure the competitor (e.g., Acetazolamide) has a lower Kd (tighter binding) than the SBSF probe.

References

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry."[2] Angewandte Chemie International Edition. [Link]

• Jones, L. H. (2022). "Advances in sulfonyl exchange chemical biology: expanding druggable target space." Chemical Science. [Link]

• Narayanam, M. K., et al. (2018). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. [Link]

• Hymel, D., &fp; Peterson, B. R. (2012). "Synthetic cell surface receptors for delivery of therapeutics." (Contextualizing Sulfonamide ligands). Advanced Drug Delivery Reviews. [Link]

Sources

• 1. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - Chemical Science (RSC Publishing) DOI:10.1039/D5SC06993A [pubs.rsc.org]
• 2. semanticscholar.org [semanticscholar.org]

Application Note: Preparation and Handling of 4-Sulfamoylbenzene-1-sulfonyl fluoride Stock Solutions

Abstract & Scope

This technical guide details the standardized protocol for preparing, storing, and handling stock solutions of 4-Sulfamoylbenzene-1-sulfonyl fluoride . This compound is a bifunctional probe featuring a primary sulfonamide (a classic Carbonic Anhydrase binding motif) and a sulfonyl fluoride (a SuFEx "click" chemistry warhead).

Targeted at researchers in medicinal chemistry and chemical biology, this document emphasizes the preservation of the electrophilic sulfonyl fluoride (

) moiety, which is thermodynamically stable yet kinetically reactive under specific protein-templated conditions. Proper handling is critical to prevent premature hydrolysis and ensure reproducibility in covalent inhibition or activity-based protein profiling (ABPP) assays.

Chemical Identity & Properties

Property	Description
Chemical Name	4-Sulfamoylbenzene-1-sulfonyl fluoride
Synonyms	p-Sulfamoylbenzenesulfonyl fluoride; 4-(Fluorosulfonyl)benzenesulfonamide
CAS Number	1594440-00-2
Molecular Formula
Molecular Weight	239.24 g/mol
Physical State	White to off-white solid
Solubility	Soluble in DMSO, DMF, Acetonitrile.[1] Low solubility in water.
Reactivity	SuFEx Warhead: Reacts with nucleophiles (Tyr, Lys, Ser, His) in specific environments.[2][3][4][5][6] Hydrolytic Stability: High resistance to hydrolysis at neutral pH compared to sulfonyl chlorides.

Material Safety & Handling (HSE)

Hazard Classification: Corrosive (Skin Corr. 1B), Acute Toxicity.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Ventilation: All weighing and dissolution steps must be performed in a chemical fume hood to avoid inhalation of dust or vapors.

• Decontamination: Spills should be treated with a dilute NaOH solution (0.1 M) to accelerate hydrolysis of the fluoride warhead, followed by standard chemical waste disposal.

Preparation Protocol: 50 mM Stock Solution

Reagents & Equipment[7][8][9]

• Compound: 4-Sulfamoylbenzene-1-sulfonyl fluoride (>95% purity).

• Solvent: Anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF).

  • Critical Note: Use "molecular biology grade" or "anhydrous" solvent packed under inert gas. Water content >0.1% can lead to slow hydrolysis over months of storage.

• Vials: Amber glass vials with PTFE-lined caps (to prevent leaching and photodegradation).

• Gas: Nitrogen or Argon stream (optional but recommended for long-term storage).

Step-by-Step Methodology

Step 1: Molar Calculation

To prepare 1 mL of a 50 mM stock solution:

Step 2: Weighing

• Equilibrate the compound container to room temperature before opening to prevent water condensation.

• Weigh 12.0 mg of the solid into a tared amber glass vial.

• Note: If the exact mass deviates (e.g., 12.4 mg), adjust the solvent volume to maintain 50 mM concentration.

Step 3: Dissolution

• Add 1000 µL (1 mL) of anhydrous DMSO to the vial.

• Vortex vigorously for 30–60 seconds. The solid should dissolve completely to yield a clear solution.

• Sonication: If particles persist, sonicate in a water bath for 2 minutes. Avoid prolonged sonication which can heat the solvent.

Step 4: Aliquoting & Storage

• Divide the master stock into small aliquots (e.g., 50 µL or 100 µL) in PCR tubes or microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Freeze-Thaw Stability: Sulfonyl fluorides are generally robust, but repeated cycling introduces moisture. Limit to <3 cycles.

• Storage: Store at -20°C (stable for >6 months) or -80°C (stable for >1 year).

Quality Control (QC)

Before using a stock solution stored for >3 months, verify integrity.

• LC-MS: Check for the parent ion [M-H]⁻ (

  ) or [M+H]⁺. Look for a peak shift corresponding to the sulfonic acid hydrolysis product ( ), which indicates degradation.
• -NMR: This is the gold standard.

  • Intact Reagent: Distinct singlet signal typically around +65 ppm (relative to

    ).

  • Hydrolysis Product: Appearance of free fluoride ion (

    ) at -119 ppm or shift of the aryl signal indicates decomposition.

Biological Assay Application

When introducing the stock into aqueous buffers (e.g., PBS, TRIS):

• Solvent Tolerance: Ensure the final DMSO concentration in the assay is <1-2% to prevent protein denaturation, unless the specific protein is known to tolerate higher organic loads.

• Precipitation Alert: Sulfonamides can have limited aqueous solubility.

  • Protocol: Dilute the DMSO stock into the buffer while vortexing. Do not add buffer to the DMSO stock, as the high local concentration may cause transient precipitation.

• Incubation Time: SuFEx reactions are slower than Michael additions. Typical incubation times range from 1 to 24 hours depending on the nucleophilicity of the target residue (e.g., Tyr vs. Lys) and the local protein environment.

Visual Workflows

Figure 1: Preparation & Storage Workflow

This diagram outlines the critical path for generating high-integrity stock solutions, emphasizing moisture control.

Caption: Workflow for the preparation of anhydrous stock solutions, highlighting the optional but recommended QC step.

Figure 2: SuFEx Reactivity & Stability Logic

Understanding the "Goldilocks" reactivity of sulfonyl fluorides is key to experimental design. They are stable in water but reactive within the protein pocket.

Caption: Mechanistic pathway showing the stability-reactivity balance. The compound resists hydrolysis but reacts covalently upon specific protein binding.

References

• Sharpless, K. B., et al. (2014).[5] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Jones, L. H., et al. (2020). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science.

• BLD Pharm. (2025). "4-Sulfamoylbenzene-1-sulfonyl fluoride Product Page & MSDS." BLD Pharm.[7]

• Enamine. (2025). "Sulfonyl Fluorides: Stability and Reactivity Profile." Enamine.net.

• Narayanam, M. K., et al. (2020). "Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists." ChemMedChem.

Sources

• 1. 4-Formylbenzene-1-sulfonyl fluoride | C7H5FO3S | CID 283867 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 3. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 4. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Sulfonyl Fluorides - Enamine [enamine.net]
• 7. 1594440-00-2|4-Sulfamoylbenzene-1-sulfonyl fluoride|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

Technical Support Center: Improving the Yield of 4-Sulfamoylbenzene-1-sulfonyl Fluoride Synthesis

Welcome to the technical support guide for the synthesis of 4-Sulfamoylbenzene-1-sulfonyl fluoride and its key precursors. This document is designed for researchers, medicinal chemists, and process development professionals who are looking to optimize their synthetic routes, troubleshoot common issues, and improve the overall yield and purity of this valuable chemical entity.

4-Sulfamoylbenzene-1-sulfonyl fluoride and its derivatives are of significant interest in modern drug discovery and chemical biology. They serve as key electrophilic "warheads" for covalent inhibitors, targeting nucleophilic amino acid residues like lysine and serine with high specificity.[1][2] Furthermore, the sulfonyl fluoride moiety is a cornerstone of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry, a powerful tool for rapidly assembling complex molecular architectures.[3]

However, the synthesis, particularly the initial chlorosulfonation and subsequent fluorination steps, can be challenging. Common issues include low yields, hazardous workup procedures, and purification difficulties. This guide provides field-proven insights and detailed protocols to help you navigate these challenges effectively.

Overall Synthetic Pathway

The most common and established route to an N-protected precursor of 4-Sulfamoylbenzene-1-sulfonyl fluoride begins with acetanilide. The pathway involves two primary transformations: an electrophilic aromatic substitution (chlorosulfonation) followed by a nucleophilic halide exchange.

Caption: General synthetic route from Acetanilide.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis in a question-and-answer format.

Part A: Starting Materials & General Precautions

Q1: My starting acetanilide is off-color. Does purity matter for the chlorosulfonation step?

Answer: Absolutely. The purity of your starting acetanilide is critical. While chlorosulfonic acid is a powerful and aggressive reagent, impurities in the starting material can lead to a host of issues:

• Charring and Darkening: Organic impurities can be readily oxidized or sulfonated non-selectively by hot, excess chlorosulfonic acid, leading to a dark, tarry reaction mixture. This significantly complicates workup and purification, often trapping the desired product and reducing yields.

• Side Product Formation: Residual aniline from an incomplete acetylation will react violently and uncontrollably with chlorosulfonic acid.

• Recommendation: Use acetanilide with ≥98% purity. If you suspect impurities, recrystallize it from hot water or ethanol before use. The material should be a white, crystalline solid.

Q2: How important is moisture control during these reactions?

Answer: Moisture control is arguably one of the most critical factors for success, especially in the chlorosulfonation and halogen exchange steps.

• Chlorosulfonation: Chlorosulfonic acid (HSO₃Cl) reacts violently with water in a highly exothermic reaction to produce sulfuric acid and hydrochloric acid gas (HSO₃Cl + H₂O → H₂SO₄ + HCl). This not only poses a significant safety hazard but also consumes your reagent, reducing its effective concentration and leading to incomplete conversion of the acetanilide.

• Halogen Exchange: The intermediate, 4-acetamidobenzenesulfonyl chloride, is highly susceptible to hydrolysis. Any water present during the workup or before the fluorination step will convert it to the corresponding sulfonic acid, which will not undergo halogen exchange. While the final sulfonyl fluoride product is significantly more stable to hydrolysis, the chloride intermediate is not.[4]

• Recommendation: All glassware must be oven-dried before use. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon). All solvents and reagents should be anhydrous.

Part B: The Chlorosulfonation Step

Q3: My yield of 4-acetamidobenzenesulfonyl chloride is consistently low (<60%). What are the most likely causes?

Answer: Low yield in this step is a common problem that can usually be traced to one of four key areas:

• Insufficient Reagent: A large excess of chlorosulfonic acid (typically 4-5 molar equivalents) is required to act as both the reagent and the solvent, driving the reaction to completion.[5] Using less may result in incomplete conversion.

• Poor Temperature Control: The reaction is exothermic. The initial addition of acetanilide to chlorosulfonic acid must be done portion-wise and with cooling to maintain the temperature between 20-40 °C.[6] After the initial addition, the reaction mixture needs to be heated (typically to 60-70 °C) for a defined period to ensure the reaction goes to completion.[6][7] Too low a temperature results in an incomplete reaction; too high can cause decomposition and side reactions.

• Inefficient Quenching/Isolation: The product is isolated by quenching the reaction mixture in a large volume of ice-water. This must be done carefully and slowly, pouring the reaction mixture onto the ice, not the other way around. If the temperature of the quench rises too much, the product can hydrolyze back to the sulfonic acid or decompose. The product should precipitate as a solid that can be collected by vacuum filtration.

• Premature Hydrolysis: As mentioned in Q2, any exposure to moisture before or during the reaction will consume the reagents and hydrolyze the product.

Sources

• 1. Sulfonyl Fluorides - Enamine [enamine.net]
• 2. Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists of Protein-Protein Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]
• 5. scribd.com [scribd.com]
• 6. prepchem.com [prepchem.com]
• 7. asiapharmaceutics.info [asiapharmaceutics.info]

Technical Support Center: Post-Reaction Cleanup of 4-Sulfamoylbenzene-1-sulfonyl fluoride

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the effective removal of unreacted 4-Sulfamoylbenzene-1-sulfonyl fluoride (SBSF) from your protein samples after covalent modification experiments.

Introduction to a Common Challenge

4-Sulfamoylbenzene-1-sulfonyl fluoride (SBSF) and other sulfonyl fluorides are valuable reagents for covalently modifying proteins, often used to probe binding sites or develop targeted inhibitors.[1][2] These compounds react with nucleophilic amino acid residues such as tyrosine, lysine, serine, and threonine.[1][3] However, a critical step following the labeling reaction is the complete removal of any unreacted probe. Residual SBSF can interfere with downstream applications, leading to inaccurate data and artifacts. This guide provides a comprehensive overview of the principles and techniques to ensure a clean protein sample.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unreacted 4-Sulfamoylbenzene-1-sulfonyl fluoride?

Residual SBSF can lead to several experimental complications:

• Non-specific Labeling: Unreacted SBSF may continue to react with your protein or other proteins in a sample, leading to non-specific labeling and making it difficult to identify the intended target sites.

• Interference with Downstream Assays: The presence of small molecules can interfere with subsequent analytical techniques such as mass spectrometry, gel electrophoresis, and various binding assays.[4][5]

• Inaccurate Quantification: Residual SBSF can affect protein quantification assays, leading to erroneous concentration measurements.

Q2: What are the primary methods for removing small molecules like SBSF from protein samples?

The most common and effective methods rely on the size difference between your protein and the small molecule probe. These include:

• Dialysis: A technique that uses a semi-permeable membrane to separate molecules based on size.[6][7][8]

• Size Exclusion Chromatography (SEC) / Desalting: A chromatographic method that separates molecules based on their hydrodynamic radius.[9][10][11][12]

• Protein Precipitation: A method that selectively precipitates proteins from a solution, leaving small molecules in the supernatant.[13][14][15]

Q3: Which removal method is best for my experiment?

The optimal method depends on several factors, including your protein's characteristics (size, stability), the sample volume, and the required purity for your downstream application. The table below provides a general comparison to guide your decision.

Method	Principle	Advantages	Disadvantages	Best For
Dialysis	Diffusion across a semi-permeable membrane based on a concentration gradient.[6][16]	Gentle on proteins, can handle large sample volumes, cost-effective.[6]	Time-consuming, may result in sample dilution.	Large volume samples where time is not a critical factor.
Size Exclusion Chromatography (SEC) / Desalting	Separation based on molecular size as molecules pass through a porous resin.[9][17]	Fast, high resolution, can be used for buffer exchange.[4][10]	Can lead to sample dilution, potential for protein loss on the column.[12]	Rapid cleanup of smaller sample volumes and when buffer exchange is also needed.
Protein Precipitation	Altering solvent conditions to reduce protein solubility, causing it to precipitate.[15]	Rapid, can concentrate the protein sample, effective at removing a wide range of small molecules.[5]	Can cause protein denaturation, requires a resolubilization step which may be difficult.	When protein denaturation is not a concern and concentration of the sample is desired.

Troubleshooting Guides

This section provides detailed protocols and troubleshooting advice for the most common issues encountered when removing unreacted SBSF.

Issue 1: Residual SBSF Detected After Dialysis

Possible Cause: Incomplete diffusion due to suboptimal dialysis parameters.

Solution: Optimize your dialysis protocol.

Detailed Protocol: Optimized Dialysis for SBSF Removal

• Select the Appropriate Dialysis Membrane: Choose a membrane with a Molecular Weight Cut-Off (MWCO) that is significantly smaller than your protein of interest but large enough to allow SBSF (MW: 221.22 g/mol ) to pass through freely. A 3-5 kDa MWCO is typically a good starting point for most proteins.

• Prepare the Dialysis Tubing/Cassette: Handle the membrane with gloves to avoid contamination. If using tubing, cut to the desired length and clip one end. If using a cassette, ensure it is properly sealed.

• Load the Sample: Carefully pipette your protein sample into the dialysis tubing or cassette.

• Set up the Dialysis: Place the sealed tubing/cassette in a beaker containing a large volume of dialysis buffer (at least 200-500 times the sample volume).[16] The buffer should be the same as the one your protein is in, or the desired final buffer for your downstream application.

• Stir Gently: Place the beaker on a magnetic stir plate and add a stir bar. Stir gently at 4°C. The stirring ensures a continuous concentration gradient across the membrane.

• Change the Buffer: For efficient removal, perform at least two buffer changes. A typical schedule is:

  • Dialyze for 2-4 hours.

  • Change the dialysis buffer.

  • Dialyze for another 2-4 hours or overnight.[7]

• Recover the Sample: Carefully remove the tubing/cassette from the buffer and transfer your clean protein sample to a new tube.

Troubleshooting Tips:

• Increase Dialysis Time: If you still detect SBSF, extend the dialysis duration.

• Increase Buffer Volume: Using a larger volume of dialysis buffer will enhance the concentration gradient and improve removal efficiency.

• Ensure Proper Mixing: Inadequate stirring can lead to localized equilibrium, hindering further diffusion.

dot

Caption: Workflow for removing unreacted SBSF using dialysis.

Issue 2: Low Protein Recovery After Size Exclusion Chromatography (SEC)

Possible Cause: Non-specific binding of the protein to the SEC resin or excessive sample dilution.

Solution: Optimize your SEC protocol and choose the appropriate resin.

Detailed Protocol: SEC/Desalting for SBSF Removal

• Select the Appropriate SEC Column/Resin: Choose a desalting column with a pore size that excludes your protein while allowing small molecules like SBSF to enter the beads. This ensures your protein elutes in the void volume.[11] Agarose-based beads are a common and effective choice for protein purification.[9]

• Equilibrate the Column: Equilibrate the column with your desired final buffer. This step is crucial to ensure that your protein is eluted into the correct buffer and to remove any storage solutions from the resin.

• Load the Sample: Gently load your protein sample onto the top of the resin bed. The sample volume should not exceed the manufacturer's recommendation for the column size.

• Elute the Protein: Add elution buffer to the column and collect the fractions. Your protein will elute first, followed by the smaller molecules like SBSF.[17]

• Monitor Protein Elution: Monitor the protein elution using a UV detector at 280 nm or by collecting fractions and performing a protein assay.

• Pool the Protein-Containing Fractions: Combine the fractions that contain your protein of interest.

Troubleshooting Tips:

• Reduce Non-Specific Binding: If you suspect your protein is sticking to the column, consider increasing the salt concentration of your buffer (e.g., 150 mM NaCl) to minimize ionic interactions.

• Minimize Dilution: Use a column size that is appropriate for your sample volume. Applying a larger sample volume to a small column can lead to poor separation and dilution.

• Check for Aggregation: If your protein elutes in the void volume but recovery is still low, it might be aggregating. Consider optimizing your buffer conditions (e.g., pH, additives).

dot

Caption: Workflow for removing unreacted SBSF using SEC.

Issue 3: Difficulty Resolubilizing Protein After Precipitation

Possible Cause: The precipitating agent has caused irreversible protein denaturation and aggregation.

Solution: Use a milder precipitation method or optimize the resolubilization buffer.

Detailed Protocol: Protein Precipitation with Acetone

• Chill the Acetone: Pre-chill acetone to -20°C.

• Precipitate the Protein: Add at least 4 volumes of cold acetone to your protein sample. Mix well by vortexing.

• Incubate: Incubate the mixture at -20°C for at least 1 hour. For very dilute samples, a longer incubation may be necessary.

• Centrifuge: Pellet the precipitated protein by centrifugation at high speed (e.g., 13,000 x g) for 10 minutes at 4°C.

• Remove Supernatant: Carefully decant the supernatant, which contains the unreacted SBSF.

• Wash the Pellet: Add cold acetone to the pellet, vortex briefly, and centrifuge again. This step helps to remove any remaining contaminants.

• Dry the Pellet: After removing the supernatant from the wash step, air-dry the pellet for a short time to remove residual acetone. Do not over-dry, as this can make resolubilization more difficult.

• Resolubilize: Add your desired buffer to the pellet and gently resuspend it. This may require gentle vortexing or sonication.

Troubleshooting Tips:

• Use a Different Precipitating Agent: If acetone causes irreversible precipitation, consider other agents like trichloroacetic acid (TCA) or ammonium sulfate. However, be aware that these can also be denaturing.

• Optimize Resolubilization Buffer: If your protein is difficult to redissolve, try a buffer with a different pH or include additives like mild detergents or chaotropic agents (e.g., urea, guanidine HCl), depending on your downstream application.

• Gentle Resolubilization: Avoid vigorous vortexing for extended periods. Gentle pipetting or sonication on ice can be more effective.

Concluding Remarks

The successful removal of unreacted 4-Sulfamoylbenzene-1-sulfonyl fluoride is a critical step in ensuring the reliability and accuracy of your experimental results. By understanding the principles behind each removal technique and optimizing the protocols to suit your specific protein and experimental needs, you can confidently proceed with your downstream analyses.

References

• Protein Expression and Purification Core Facility. (n.d.). Size Exclusion Chromatography. Retrieved from [Link]

• G-Biosciences. (2014, May 28). Dialysis in Protein Research: Understanding the Basics. Retrieved from [Link]

• Sandiego. (2021, September). Biochem Lab Protein Dialysis Protocol F21. Retrieved from [Link]

• Wikipedia. (n.d.). Dialysis (chemistry). Retrieved from [Link]

• Proteomics and Mass Spectrometry Core Facility. (2014, May 30). TCEP or DTT? Retrieved from [Link]

• ResearchGate. (n.d.). Chapter 20 Protein Precipitation Techniques. Retrieved from [Link]

• YouTube. (2022, June 10). GEL FILTRATION CHROMATOGRAPHY (Size Exclusion Chromatography OR Gel permeation chromatography). Retrieved from [Link]

• Phenomenex. (2015, August 27). Technical Tip: Protein Precipitation. Retrieved from [Link]

• MDPI. (2024, December 24). Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. Retrieved from [Link]

• G-Biosciences. (n.d.). Protein Reducing Reagents For Proteomics Research. Retrieved from [Link]

• CliniSciences. (n.d.). TCEP - Reducing agents. Retrieved from [Link]

• Wikipedia. (n.d.). TCEP. Retrieved from [Link]

• Wikipedia. (n.d.). Protein precipitation. Retrieved from [Link]

• ResearchGate. (2025, August 6). Direct introduction of R-SO2F moieties into proteins and protein-polymer conjugation using SuFEx chemistry. Retrieved from [Link]

• PMC - NIH. (2020, January 6). Structure-based design and analysis of SuFEx chemical probes. Retrieved from [Link]

• RSC Publishing. (n.d.). Sulfonyl fluorides as privileged warheads in chemical biology. Retrieved from [Link]

• Semantic Scholar. (2023, June 20). The proximity-enabled sulfur fluoride exchange reaction in the protein context. Retrieved from [Link]

• SpringerLink. (n.d.). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Retrieved from [Link]

• OUCI. (n.d.). Sulfur (VI) fluoride exchange (SuFEx): a versatile tool to profile protein-biomolecule interactions for therapeutic development. Retrieved from [Link]

• Bio-Rad. (n.d.). Removal of Interfering Substances. Retrieved from [Link]

• PMC. (2023, March 29). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. Retrieved from [Link]

• bioRxiv.org. (2022, June 19). A Method for Selective 19F-Labeling Absent of Probe Sequestration (SLAPS). Retrieved from [Link]

• YouTube. (2010, March 4). Removing contaminants from protein samples. Retrieved from [Link]

Sources

• 1. Sulfonyl Fluorides - Enamine [enamine.net]
• 2. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dialysis or Desalting? Choosing a Protein Purification Method - Life in the Lab [thermofisher.com]
• 5. Removal of Interfering Substances | Bio-Rad [bio-rad.com]
• 6. Dialysis in Protein Purification - Creative Proteomics [creative-proteomics.com]
• 7. info.gbiosciences.com [info.gbiosciences.com]
• 8. Dialysis (chemistry) - Wikipedia [en.wikipedia.org]
• 9. goldbio.com [goldbio.com]
• 10. Size exclusion chromatography: Fundamentals and applications | Abcam [abcam.cn]
• 11. Size Exclusion Chromatography – Protein Expression and Purification Core Facility [embl.org]
• 12. Size exclusion chromatography for protein purification - ProteoGenix [proteogenix.science]
• 13. researchgate.net [researchgate.net]
• 14. Technical Tip: Protein Precipitation [phenomenex.com]
• 15. Protein precipitation - Wikipedia [en.wikipedia.org]
• 16. home.sandiego.edu [home.sandiego.edu]
• 17. youtube.com [youtube.com]

Technical Support Center: Troubleshooting Sulfonyl Fluoride (SF) Probe Efficiency

Current Status: Online Operator: Senior Application Scientist (Chemical Biology Division) Topic: Optimizing Labeling Efficiency of SuFEx-Based Probes

Introduction: The "Sleeping Beauty" Paradox

Welcome to the technical support center. If you are experiencing low labeling efficiency with sulfonyl fluoride (SF) probes, you are likely encountering the unique "context-dependent" nature of Sulfur-Fluoride Exchange (SuFEx) chemistry.

Unlike highly reactive cysteine-targeting warheads (e.g., acrylamides or chloroacetamides) that drive reaction through intrinsic electrophilicity, SF probes are often described as "sleeping beauties." They are relatively inert in aqueous solution and require a specific protein microenvironment—usually a stabilizing hydrogen bond to the fluoride and a neighboring base to activate the nucleophile—to "wake up" and react.

This guide moves beyond basic protocol steps to address the physicochemical barriers preventing your probe from covalently modifying its target.

PART 1: Diagnostic Workflow

Before altering your chemistry, use this decision logic to isolate the failure point.

Figure 1: Step-wise diagnostic tree for isolating the root cause of low labeling efficiency in Activity-Based Protein Profiling (ABPP).

PART 2: Troubleshooting Guides & FAQs

Section 1: The Chemical Environment (pH & Nucleophile Activation)

The Issue: The probe binds to the protein (inhibits activity reversibly), but no covalent adduct is formed (no labeling on gel/MS).

The Science: SuFEx reaction rates are heavily dependent on the protonation state of the target residue.

• Tyrosine (Tyr): The phenol group (pKa ~10) must be deprotonated to phenolate to attack the sulfur center. In successful SF probes, a neighboring basic residue (His/Lys) usually lowers this pKa. If your protein lacks this local base, the reaction stalls.

• Lysine (Lys): Requires the neutral amine form (

  ) rather than the ammonium form ( ).

Q: My protein is stable at pH 7.4. Why isn't the SF probe labeling? A: At pH 7.4, most surface lysines (pKa ~10.5) are protonated and unreactive. Unless the active site has a depressed pKa, you are chemically handicapped.

Protocol Adjustment:

• pH Titration: Run a labeling assay at pH 7.4, 8.0, and 8.5.

  • Note: SF probes are remarkably stable to hydrolysis compared to sulfonyl chlorides. You can often incubate at pH 8.5 for 1-2 hours without degrading the probe [1].

• Buffer Selection: Avoid buffers with nucleophilic amines (Tris, Glycine) if you are pushing pH > 8.0, as they may scavenge the probe. Use HEPES or Phosphate buffers.

Section 2: Reaction Kinetics (Time vs. Temperature)

The Issue: Weak signal that does not improve with higher probe concentration.

The Science: SF labeling is slower than acrylamide labeling. It is a bimolecular substitution (

) at the sulfur center. If the "off-rate" ( ) of the probe is faster than the covalent bond formation rate ( ), the probe will dissociate before it labels.

Q: Should I increase the temperature to force the reaction? A: Yes, but with caution.

• Standard: 1 hour at 37°C is often more effective than overnight at 4°C for SF probes.

• The "Heat Pulse": For difficult targets, try a short incubation (30 min) at 37°C followed by room temperature.

• Warning: Check protein stability. If the protein unfolds, the specific binding pocket collapses, and you lose the "proximity effect" required for SuFEx.

Section 3: Post-Labeling Detection (Click Chemistry)

The Issue: You suspect the protein is labeled, but the Western blot (streptavidin) or fluorescence gel is blank.

The Science: Most SF probes use an alkyne handle for downstream detection via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). This "click" reaction is prone to failure due to copper oxidation or protein precipitation.

Q: How do I distinguish between "failed labeling" and "failed click reaction"? A: Use an internal positive control. Spike in a known alkyne-tagged protein (or a promiscuous probe like an FP-rhodamine) into your lysate. If the control doesn't light up, your click chemistry is dead.

Optimized Click Protocol:

• Reagent Order (Critical): Protein → Probe (Incubate) → Azide-Tag → Premixed Catalyst Complex .

• The Catalyst Complex: Premix CuSO4 and THPTA (ligand) before adding to the protein. This protects the protein from Cu(II)-induced precipitation.

  • Ratio: 1:5 (CuSO4 : THPTA).

• Reducing Agent: Add Sodium Ascorbate (freshly prepared) last to start the reaction.

• Concentration: Final concentration of Ascorbate should be 5–10 mM.

Section 4: Probe Solubility & Stoichiometry

The Issue: High background or probe precipitation (cloudy buffer).

The Science: SF probes often contain hydrophobic aryl cores. If the probe crashes out of solution, the effective concentration is near zero.

Q: Can I just add more DMSO? A: High DMSO (>2%) can denature proteins.

• Solution: Use an intermediate dilution step.

  • Don't: Pipette 10 mM stock directly into aqueous buffer.

  • Do: Dilute 10 mM stock to 100 µM in buffer (rapid vortex), then add to lysate for a final 1-10 µM concentration.

PART 3: Data Summary & Comparison

Table 1: Troubleshooting Matrix for SF Probes

Symptom	Probable Cause	Verification	Solution
No Signal	Target residue protonated	Check pKa of residue (structure analysis)	Increase pH to 8.0–8.5; extend time.
No Signal	Failed Click Chemistry	Positive control (known alkyne)	Use fresh Ascorbate; Premix Cu/THPTA.
Weak Signal	Slow (kinetics)	Time-course experiment (1h vs 4h)	Increase incubation temp to 37°C.
Precipitation	Probe insolubility	Visual inspection / centrifugation	Step-wise dilution; lower concentration.
High Background	Non-specific hydrophobic binding	Competition with "dead" probe	Wash pellets with MeOH/CHCl3 (proteomics).

PART 4: Mechanistic Visualization

The following diagram illustrates the specific requirements for SuFEx activation within a protein pocket.

Figure 2: Mechanism of SuFEx activation. Note that the "Microenvironment" is the rate-limiting factor, distinguishing SF probes from non-specific alkylators.

References

• Narayanan, A., & Jones, L. H. (2015).[1] Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650-2659.

• Dong, J., et al. (2014).[2] Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry.[2][3][4][5] Angewandte Chemie International Edition, 53(36), 9430-9448.

• Grimster, N. P., et al. (2015). Rational targeting of active-site tyrosine residues using sulfonyl fluoride probes.[2][6][7][8] ACS Chemical Biology, 10(4), 1094-1098.[8]

• Mortenson, D. E., et al. (2018). "Sleeping Beauty" analogues of the pan-kinase inhibitor H89: From covalent inhibition to chemical proteomics. Journal of the American Chemical Society, 140(1), 200-210.

Sources

• 1. scispace.com [scispace.com]
• 2. Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes - Jena Bioscience [jenabioscience.com]
• 3. researchgate.net [researchgate.net]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [sigmaaldrich.com]

Stability of 4-Sulfamoylbenzene-1-sulfonyl fluoride at physiological pH

Technical Support Center: 4-Sulfamoylbenzene-1-sulfonyl fluoride

Guide for Researchers on Stability and Handling at Physiological pH

Welcome to the technical support center for 4-Sulfamoylbenzene-1-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth answers and troubleshooting for common issues encountered during experimentation. As Senior Application Scientists, we have structured this guide to explain not just the protocols, but the chemical principles behind them, ensuring your experiments are both successful and interpretable.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the properties and handling of 4-Sulfamoylbenzene-1-sulfonyl fluoride.

Q1: What is 4-Sulfamoylbenzene-1-sulfonyl fluoride and why is its stability a critical factor?

4-Sulfamoylbenzene-1-sulfonyl fluoride is an aromatic compound containing a sulfonyl fluoride (-SO₂F) moiety. This functional group acts as a reactive "warhead" that can form stable, covalent bonds with nucleophilic amino acid residues in proteins.[1][2] Compounds like this are invaluable as chemical probes and targeted covalent inhibitors in chemical biology and drug discovery.[1][3]

Its stability is a delicate balance. The compound must be stable enough to handle and remain intact in aqueous experimental buffers to reach its intended target.[2][4] However, it must also be reactive enough to covalently modify its target protein. Understanding its stability at physiological pH (~7.4) is crucial for designing robust experiments and correctly interpreting results.

Q2: How stable is 4-Sulfamoylbenzene-1-sulfonyl fluoride in aqueous buffer at physiological pH (7.4)?

While sulfonyl fluorides are significantly more stable than their sulfonyl chloride counterparts, they are susceptible to hydrolysis in aqueous solutions.[5][6] The reactivity of an aryl sulfonyl fluoride is heavily influenced by the electronic properties of the substituents on the aromatic ring.[7]

The 4-sulfamoyl group (-SO₂NH₂) is electron-withdrawing. This property increases the electrophilicity of the sulfur atom in the sulfonyl fluoride group, making it more susceptible to nucleophilic attack by water (hydrolysis) compared to an unsubstituted or electron-rich aryl sulfonyl fluoride. Therefore, while possessing a degree of aqueous stability, users should anticipate gradual hydrolysis over time in physiological buffers.[7] Highly reactive warheads are often unstable to hydrolysis, which means their reactivity must be carefully considered for optimal protein modification.[7]

Q3: What are the primary degradation pathways for this compound under physiological conditions?

There are two main pathways of concern:

• Hydrolysis: The sulfonyl fluoride group reacts with water, leading to the formation of the corresponding sulfonic acid and releasing a fluoride ion. This pathway inactivates the compound, as the sulfonic acid is not reactive towards protein residues.

• Reaction with Non-Target Nucleophiles: The compound can react with any sufficiently nucleophilic species in your experimental medium. This includes amino acid side chains (lysine, tyrosine, serine, histidine) on abundant, non-target proteins (e.g., albumin in cell culture media) or even primary amine buffers like Tris.[1][8]

Q4: Which amino acid residues can 4-Sulfamoylbenzene-1-sulfonyl fluoride react with?

Sulfonyl fluorides are a privileged class of electrophiles known to react with a range of nucleophilic amino acid residues.[1] While often used to target active-site serines in proteases, they can also modify context-specific threonine, lysine, tyrosine, cysteine, and histidine residues.[2] Unlike some other warheads, sulfonyl fluorides form stable adducts with lysine and tyrosine.[7][9]

Q5: How should I prepare and store stock solutions of 4-Sulfamoylbenzene-1-sulfonyl fluoride?

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-100 mM) in an anhydrous, aprotic organic solvent such as DMSO or DMF.

• Storage: Store the stock solution at -20°C or -80°C, tightly sealed to prevent moisture contamination. Aliquoting the stock solution is highly recommended to avoid repeated freeze-thaw cycles, which can introduce moisture.

• Working Solutions: Prepare fresh working solutions in your aqueous assay buffer immediately before each experiment. Do not store the compound in aqueous buffers for extended periods.

Part 2: Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Issue 1: I am seeing inconsistent or lower-than-expected activity in my biological assay.

• Possible Cause A: Compound Hydrolysis. The most common cause is the degradation of the sulfonyl fluoride warhead in your aqueous assay buffer before it has a chance to react with its target. This is especially relevant in lengthy pre-incubation steps.

  • Validation & Solution:

    • Minimize Pre-incubation: Add the compound to the assay at the last possible moment.

    • Run a Time-Course Control: Incubate the compound in your assay buffer for varying amounts of time (e.g., 0, 30, 60, 120 min) before adding it to your target. A decrease in activity over time points to a stability issue.

    • Confirm Integrity: Use an analytical method like LC-MS to check the purity of your compound directly from the aqueous buffer over time.

• Possible Cause B: Reaction with Buffer Components or Media.

  • Explanation: Buffers containing primary or secondary amines (e.g., Tris, glycine) are nucleophilic and can react with your compound, depleting its effective concentration. Similarly, components in cell culture media, like free amino acids or serum proteins, can sequester the compound.

  • Validation & Solution:

    • Switch Buffers: Use a non-nucleophilic buffer such as HEPES or phosphate-buffered saline (PBS) for your experiments.

    • Run a "Buffer-Only" Control: Incubate your compound in Tris and HEPES buffers separately and analyze for degradation by HPLC or LC-MS to see the difference.

    • Serum-Free Conditions: If possible, conduct initial experiments in serum-free media to minimize reaction with non-target proteins.

Issue 2: My mass spectrometry analysis shows no covalent modification of my target protein.

• Possible Cause A: Insufficient Compound Integrity. As detailed in Issue 1, the compound may have fully hydrolyzed before it could label the protein.

  • Solution: First, confirm the compound's stability in your exact experimental buffer and timeframe using the protocols below. Ensure you are using a freshly prepared solution from a high-quality, anhydrous stock.

• Possible Cause B: Low Target Reactivity. The targeted amino acid residue on your protein may not be reactive enough.

  • Explanation: Covalent modification depends not only on the warhead but also on the target. The nucleophilicity of an amino acid side chain is determined by its local microenvironment, including its pKa. A lysine residue in a hydrophobic pocket with a perturbed pKa may be far more reactive than one that is fully solvent-exposed. The reactivity of sulfonyl fluorides is often "context-specific".[1]

  • Solution:

    • Increase Concentration/Time: As a first step, try increasing the concentration of the sulfonyl fluoride or the incubation time to favor the reaction.

    • pH Modulation: If feasible for your protein's stability, slightly increasing the pH (e.g., from 7.4 to 8.0) will deprotonate lysine and tyrosine residues, increasing their nucleophilicity and potentially accelerating the reaction rate.

    • Structural Analysis: Review any available structural data for your protein to assess the accessibility and local environment of the intended target residue.

Part 3: Data & Experimental Protocols

Data Presentation: The Impact of Electronics on Reactivity

The stability and reactivity of aryl sulfonyl fluorides are a direct function of the electronic properties of their substituents. This relationship is crucial for experimental design.

Substituent at Para Position	Electronic Effect	Effect on Sulfur Electrophilicity	Expected Hydrolytic Stability	Expected Reactivity with Nucleophiles	Example
-OCH₃ (Methoxy)	Electron-Donating	Decreased	Higher	Lower	4-Methoxybenzenesulfonyl fluoride
-H (Hydrogen)	Neutral	Baseline	Moderate	Moderate	Benzenesulfonyl fluoride
-SO₂NH₂ (Sulfamoyl)	Electron-Withdrawing	Increased	Lower	Higher	4-Sulfamoylbenzene-1-sulfonyl fluoride
-NO₂ (Nitro)	Strongly Electron-Withdrawing	Greatly Increased	Lowest	Highest	4-Nitrobenzenesulfonyl fluoride

This table illustrates the general trend based on established chemical principles.[7] Actual rates require empirical determination.

Experimental Protocol: Assessing Hydrolytic Stability via HPLC

This protocol provides a self-validating system to determine the half-life (t₁/₂) of 4-Sulfamoylbenzene-1-sulfonyl fluoride under your specific experimental conditions.

• Preparation:

  • Prepare a 10 mM stock solution of the compound in anhydrous DMSO.

  • Prepare your aqueous buffer of interest (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4) and bring it to the desired experimental temperature (e.g., 37°C).

  • Prepare a "quench solution" (e.g., Acetonitrile with 0.1% Trifluoroacetic Acid).

• Initiation of Experiment:

  • To initiate the stability assay, add the DMSO stock solution to the pre-warmed buffer to a final concentration of 100 µM. (Ensure the final DMSO concentration is low, e.g., 1%). Mix thoroughly. This is your t=0 sample.

  • Immediately withdraw a 50 µL aliquot and add it to 150 µL of the quench solution. This stops the hydrolysis. Vortex and place on ice or in an autosampler at 4°C.

• Time Points:

  • Incubate the remaining reaction mixture at the set temperature.

  • Withdraw identical 50 µL aliquots at subsequent time points (e.g., 15, 30, 60, 90, 120, 240 minutes). Quench each aliquot immediately as described in step 2.

• HPLC Analysis:

  • Analyze all quenched samples by reverse-phase HPLC.

  • Use a C18 column and a suitable gradient (e.g., water/acetonitrile with 0.1% TFA).

  • Monitor the disappearance of the parent compound peak (4-Sulfamoylbenzene-1-sulfonyl fluoride) at a specific wavelength (e.g., 254 nm). You should also see the appearance of the more polar sulfonic acid hydrolysis product.

• Data Analysis:

  • Integrate the peak area of the parent compound for each time point.

  • Normalize the peak area at each time point (tₓ) to the area at t=0.

  • Plot the natural logarithm of the normalized peak area versus time. The data should fit a straight line, confirming first-order kinetics.

  • The half-life (t₁/₂) can be calculated from the slope (k) of the line using the equation: t₁/₂ = 0.693 / k .

Part 4: Visual Guides

Mechanism of Hydrolysis

Caption: Base-catalyzed hydrolysis mechanism at physiological pH.

Experimental Workflow for Stability Assessment

Caption: Workflow for determining compound half-life via HPLC.

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science, 6(5), 2650–2659. [Link]

• Jena Bioscience. (n.d.). Sulfonyl Fluoride Probes. Retrieved February 13, 2024, from [Link]

• ACS Publications. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Retrieved February 13, 2024, from [Link]

• Grimster, N. P., et al. (2016). A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry, 14(3), 908-912. [Link]

• RSC Publishing. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Retrieved February 13, 2024, from [Link]

• Gavande, J., et al. (2017). Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. PMC. [Link]

• ResearchGate. (2022). Chemical and biology of Sulfur Fluoride Exchange (SuFEx) Click Chemistry for Drug Discovery. Retrieved February 13, 2024, from [Link]

• MDPI. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Retrieved February 13, 2024, from [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes - Jena Bioscience [jenabioscience.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthetic Routes to Arylsulfonyl Fluorides [mdpi.com]
• 7. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Sulfonyl Fluorides - Enamine [enamine.net]
• 9. pubs.acs.org [pubs.acs.org]

Storage conditions to extend shelf life of sulfonyl fluoride reagents

Welcome to the technical support guide for sulfonyl fluoride reagents. This resource, designed for researchers, scientists, and drug development professionals, provides in-depth guidance on the proper storage, handling, and troubleshooting of these powerful chemical tools. As a Senior Application Scientist, my goal is to blend technical precision with practical, field-tested advice to ensure the success and reproducibility of your experiments.

The Stability-Reactivity Balance of Sulfonyl Fluorides

Sulfonyl fluorides have emerged as a cornerstone in modern chemistry, particularly for their role in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry and as covalent probes in chemical biology.[1][2] Their value stems from a unique balance: they are remarkably stable compared to their sulfonyl chloride counterparts, yet possess potent electrophilic reactivity that can be "sparked to life" under the right conditions.[1][3][4] This stability, especially their resistance to hydrolysis under many physiological conditions, is a significant advantage.[2][5][6] However, this robustness is not absolute. Improper storage and handling can lead to degradation, compromising the reagent's integrity and leading to failed experiments. This guide will help you navigate these challenges.

Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the storage and handling of sulfonyl fluoride reagents.

Q1: What are the optimal storage conditions for solid sulfonyl fluoride reagents?

For long-term stability, solid sulfonyl fluoride reagents should be stored in a cool, dry, and dark environment.[7] Exposure to atmospheric moisture is the primary cause of degradation through hydrolysis.[8] Therefore, meticulous attention to preventing moisture ingress is critical.

Q2: Why is moisture so detrimental to sulfonyl fluorides?

Although sulfonyl fluorides are significantly more stable towards hydrolysis than sulfonyl chlorides, they are not entirely inert.[6][9] Over time, especially with prolonged exposure to atmospheric humidity, water molecules can act as nucleophiles, attacking the electrophilic sulfur atom. This process, known as hydrolysis, converts the sulfonyl fluoride into the corresponding sulfonic acid, releasing hydrogen fluoride as a byproduct.[8][10] This degradation reduces the concentration of the active reagent and introduces acidic impurities that can interfere with subsequent reactions.

Q3: Is an inert atmosphere (e.g., argon or nitrogen) necessary for storage?

Yes, for long-term storage, an inert atmosphere is strongly recommended. While brief exposure to air for weighing is generally acceptable, replacing the headspace of the storage container with an inert gas like argon or nitrogen minimizes contact with both moisture and oxygen.[11] This is a crucial step to maximize the reagent's shelf life, especially for particularly sensitive or valuable compounds.

Q4: What is the ideal storage temperature?

The ideal storage temperature typically ranges from 2-8°C (refrigerated) to -20°C (frozen), depending on the specific compound's stability profile.[11] Storing at lower temperatures slows down the rate of any potential degradation reactions. Always consult the Safety Data Sheet (SDS) or the supplier's specific recommendations. As a general rule, storing at -20°C in a desiccated, inert environment provides the most robust protection.

Q5: How should I store sulfonyl fluorides that are liquids or low-melting solids?

For liquids or low-melting solids, the same principles apply: store cool, dry, and under an inert atmosphere.[12] Ensure the container cap has a high-quality, chemically resistant liner (e.g., PTFE) to prevent both leakage and moisture ingress. For reagents that are semi-solids at room temperature, refrigeration may be necessary to ensure they can be handled as solids, which can be challenging for manufacturing and weighing.[12]

Q6: I've received a new bottle of a sulfonyl fluoride. What should I do first?

Upon receipt, inspect the container for any damage. Before opening, allow the container to warm to room temperature in a desiccator. This critical step prevents atmospheric moisture from condensing on the cold reagent. Once at ambient temperature, you can open it in a controlled environment (e.g., a glove box or under a stream of inert gas), aliquot the desired amount for immediate use, and prepare the main container for long-term storage by flushing with inert gas and sealing it tightly.

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	-20°C to 8°C	Slows the rate of potential degradation pathways.[11]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents exposure to atmospheric moisture and oxygen.[11]
Moisture Control	Store in a desiccator or dry box	Minimizes hydrolysis, the primary degradation pathway.[7][8]
Container	Tightly sealed glass or compatible vial	Prevents moisture ingress and contamination.[11][13]
Light	Amber vials or storage in the dark	Protects photosensitive compounds from degradation.[11][14]

Troubleshooting Guide: Is My Sulfonyl Fluoride Reagent Still Active?

Low or no yield in a reaction involving a sulfonyl fluoride often points to a problem with the reagent's integrity. This guide provides a systematic approach to diagnosing the issue.

Problem: My SuFEx (or other sulfonyl fluoride-dependent) reaction has failed or shows very low yield.

This is a common issue that can often be traced back to reagent quality.[15] Follow these steps to identify the root cause.

Step 1: Review Your Storage and Handling Protocol

• Question: Was the reagent stored in a desiccated environment under an inert atmosphere?

  • Insight: Even sulfonyl fluorides with good hydrolytic stability can degrade over months if stored in a standard lab freezer without additional protection from moisture.[16]

• Question: Was the container allowed to warm to room temperature before opening?

  • Insight: Opening a cold vial immediately introduces condensation, which can rapidly hydrolyze the surface layer of the reagent.

• Question: How old is the reagent and how many times has the bottle been opened?

  • Insight: Each time the container is opened, there is a risk of introducing contaminants. For frequently used reagents, consider making single-use aliquots.

Step 2: Visually Inspect the Reagent

• Issue: The solid reagent, which was once a crystalline powder, now appears clumpy, sticky, or has a glassy/oily film.

  • Causality: This is a strong indicator of hydrolysis. The resulting sulfonic acid is often hygroscopic and can appear as a sticky solid or oil, causing the powder to clump.

• Issue: The reagent has changed color.

  • Causality: While not always indicative of decomposition of the sulfonyl fluoride group itself, color change can signal other reactions involving functional groups on the molecule.

Step 3: Perform a Reagent Quality Control Check

• Rationale: The most definitive way to confirm reagent activity is to perform a simple, reliable control reaction that is known to work. This self-validating step saves time and materials by confirming your key reagent is active before you commit to a complex experiment.

• Action: React a small amount of your sulfonyl fluoride with a simple, highly nucleophilic amine (e.g., morpholine or propylamine) under standard conditions. The formation of the corresponding sulfonamide can be quickly verified by LC-MS or ¹H NMR. If this simple reaction fails, it is highly probable your reagent has degraded.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting experiments involving sulfonyl fluoride reagents.

Caption: Troubleshooting Decision Tree for Sulfonyl Fluoride Reagent Activity.

Key Degradation Pathway: Hydrolysis

Understanding the mechanism of degradation is key to preventing it. The primary pathway is the nucleophilic attack by water on the sulfur atom.

Caption: Primary Degradation Pathway of a Sulfonyl Fluoride via Hydrolysis.

Protocols

Protocol 1: Long-Term Storage of Solid Sulfonyl Fluorides

• Preparation: Before opening for the first time, place the manufacturer's sealed container inside a laboratory desiccator and allow it to equilibrate to ambient room temperature for at least 1-2 hours.

• Inert Environment: Transfer the container into a glove box with a dry, inert atmosphere (e.g., N₂ or Ar). If a glove box is unavailable, work quickly under a positive pressure stream of inert gas.

• Aliquoting (Optional but Recommended): If you plan to use the reagent multiple times, pre-weigh single-use amounts into smaller, inert-gas-flushed vials. This minimizes contamination of the bulk supply.

• Sealing: Tightly seal the main container. Use high-vacuum grease on ground glass joints or ensure caps with PTFE liners are secured firmly. Wrap the cap and neck of the vial with Parafilm® as an extra barrier against moisture.

• Final Storage: Place the sealed container (and any aliquots) into a secondary container with desiccant. Store this secondary container in a -20°C freezer that is not frequently opened.

Protocol 2: Reagent Quality Control Reaction

• Setup: In a small vial, dissolve a small amount (e.g., 10 mg, 1.0 eq.) of the sulfonyl fluoride reagent in a suitable solvent (e.g., 0.5 mL of acetonitrile or DCM).

• Nucleophile Addition: Add a simple, unhindered secondary amine like morpholine (~1.1 eq.).

• Reaction: Stir the reaction at room temperature. The reaction with an active sulfonyl fluoride should be rapid, often completing within 30-60 minutes.

• Analysis: Take a small aliquot of the reaction mixture and dilute it for analysis by LC-MS. Look for the consumption of your starting material and the appearance of a new mass corresponding to the expected sulfonamide product.

• Confirmation: If the sulfonamide is formed in high yield, your reagent is active and suitable for use. If little to no product is observed, the reagent has likely degraded and should be discarded.[15]

References

• Kice, J. L., & Kasperek, G. J. (1969). Spontaneous hydrolysis of sulfonyl fluorides. Journal of the American Chemical Society, 91(20), 5510–5515.
• Chen, Y., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Tetrahedron Letters, 82, 153323.
• Pérez-Palau, M., & Cornella, J. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides.
• Lough, T., & Willis, M. C. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods.
• Willis, M. C. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods.
• La-Venia, A., et al. (2019). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Disulfides with Fluoride Ions. Organic Letters, 21(15), 6032–6036.
• El-Gendy, A., et al. (2021). Synthetic Routes to Arylsulfonyl Fluorides.
• Davies, T. H., et al. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. Chemical Society Reviews, 52(4), 1486-1502.
• Grygorenko, O. O., et al. (2021). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. The Journal of Organic Chemistry, 86(24), 18215–18228.
• St. John, P. C., et al. (2018). Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. Journal of the American Chemical Society, 140(14), 4802–4809.
• Foley, D. J., et al. (2022). Not all sulfonyl fluorides were created equally - some have oxetanes.
• Battilocchio, C., et al. (2018). Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions. Bioorganic & Medicinal Chemistry Letters, 28(17), 2859–2863.
• Maloney, K. M., et al. (2022). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety. Organic Process Research & Development, 26(7), 2094–2104.
• Wang, Y., et al. (2022). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation.
• Jones, L. H. (2021). Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Chemical Biology, 2(4), 1050-1069.
• Liu, X., & Chen, C. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Letters, 32(9), 2683-2692.
• Melvin, R. L., et al. (2022). Synthesis of Highly Reactive Sulfone Iminium Fluorides and Their Use in Deoxyfluorination and Sulfur Fluoride Exchange Chemistry. Organic Letters, 24(32), 5962–5966.
• Parker, C. G., et al. (2021). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. Journal of the American Chemical Society, 143(49), 20915–20926.
• Li, Z., et al. (2019). A rapid access to aliphatic sulfonyl fluorides.

• New Jersey Department of Health. (n.d.). Hazard Summary: Sulfuryl Fluoride. Retrieved from [Link]

• Lou, T., & Willis, M. C. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods.

Sources

• 1. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 2. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. communities.springernature.com [communities.springernature.com]
• 4. SuFEx：参与下一步点击反应的磺酰氟 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 11. How to store fluorinated pharmaceutical intermediates properly? - Blog [sinoshiny.com]
• 12. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 13. nj.gov [nj.gov]
• 14. echemi.com [echemi.com]
• 15. benchchem.com [benchchem.com]
• 16. Sulfonyl Fluorides - Enamine [enamine.net]

Reference Data & Comparative Studies

Comparative Guide: Sulfonyl Fluorides vs. Sulfonyl Chlorides in Protein Reactivity

Executive Summary

For decades, sulfonyl chlorides were the standard electrophiles for sulfonylation chemistry. However, in the context of biological systems and protein labeling, they are fundamentally limited by their thermodynamic instability and promiscuous reactivity. The re-emergence of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has established sulfonyl fluorides as the superior alternative for chemical biology.

The Verdict:

• Sulfonyl Chlorides (–SO₂Cl): Highly reactive, prone to rapid hydrolysis (minutes), and prone to reduction. Suitable for synthetic organic chemistry in anhydrous conditions but generally unfit for precise protein profiling in complex biological media.

• Sulfonyl Fluorides (–SO₂F): "Sleeping giants" with high hydrolytic stability (hours to days) and context-dependent reactivity. They remain inert in cytosolic fluid until activated by specific protein microenvironments (e.g., H-bonding networks), making them ideal for Activity-Based Protein Profiling (ABPP) and covalent drug discovery.

Part 1: Chemical Stability & Reactivity Profile

The core difference between these two warheads lies in the nature of the sulfur-halogen bond. The S(VI)-F bond is significantly stronger and more polarized than the S(VI)-Cl bond, creating a unique "stability-reactivity" paradox that SuFEx chemistry exploits.

Thermodynamic Stability vs. Aqueous Half-Life

Sulfonyl chlorides are susceptible to rapid nucleophilic attack by water, leading to hydrolysis into sulfonic acid. In contrast, sulfonyl fluorides resist hydrolysis due to the high bond dissociation energy of the S-F bond and the low polarizability of fluorine, which makes the sulfur center less accessible to bulk solvent water unless activated.

Table 1: Physicochemical & Stability Comparison

Feature	Sulfonyl Chloride (–SO₂Cl)	Sulfonyl Fluoride (–SO₂F)
Bond Energy (S-X)	~290 kJ/mol (Weaker)	~380 kJ/mol (Stronger)
Hydrolysis Half-Life (pH 7)	< 5-15 Minutes (Rapid decomposition)	> 4-24 Hours (Highly Stable)
Redox Stability	Prone to reduction to sulfinates	Resistant to reduction (Heterolytic cleavage)
Hard/Soft Character	Softer electrophile; reacts indiscriminately	Hard electrophile; requires "hard" activation
Primary Failure Mode	Hydrolysis competes with protein labeling	Inertness (if no binding pocket activation occurs)

The Activation Mechanism (SuFEx)

Sulfonyl fluorides are unique because they do not react with nucleophiles in a simple SN2 fashion under physiological conditions. They require activation by the local protein environment. This usually involves:

• Proximity: The probe binds to a specific pocket, bringing the –SO₂F group close to a nucleophile.

• Transition State Stabilization: Neighboring residues (often backbone amides or histidine) form Hydrogen bonds with the sulfonyl oxygens or the leaving fluoride, catalyzing the exchange.

Figure 1: The "Context-Dependent" Reactivity of Sulfonyl Fluorides. Unlike chlorides, which react with water, fluorides require specific environmental activation (e.g., H-bonding) to react with protein residues.

Part 2: Protein Selectivity & Residue Targeting[2]

While sulfonyl chlorides generally target the most accessible nucleophiles (often surface cysteines or lysines) indiscriminately, sulfonyl fluorides exhibit a broader yet more controlled reactivity profile termed "context-specific."

Residue Selectivity

• Tyrosine (Tyr): The "gold standard" for SuFEx. SF probes are exceptional at trapping catalytic or binding-site tyrosines, a feat difficult for other electrophiles.

• Lysine (Lys): Targeted when the ε-amino group is positioned for nucleophilic attack and often deprotonated by a nearby base.

• Serine (Ser): Targeted in catalytic triads (e.g., serine proteases like trypsin/chymotrypsin) where the serine is hyper-nucleophilic. PMSF is the classic example.[1]

• Histidine (His): Less common but possible in specific pockets.

Table 2: Selectivity Profile in Complex Proteomes

Target Residue	Sulfonyl Chloride Reactivity	Sulfonyl Fluoride Reactivity
Cysteine (Cys)	High (often non-specific oxidation/alkylation)	Low (Preferred by softer electrophiles like acrylamides)
Tyrosine (Tyr)	Low (Hydrolysis outcompetes phenol attack)	High (Major advantage of SuFEx)
Lysine (Lys)	High (Non-specific surface labeling)	Moderate (Site-specific, often affinity-guided)
Serine (Ser)	Moderate (Only if hyper-reactive)	High (For catalytic serines, e.g., PMSF)

Part 3: Experimental Protocols

Why Sulfonyl Chlorides Are Not Recommended for ABPP

Attempting to use a sulfonyl chloride for intracellular profiling often fails because:

• Permeability: The high reactivity often prevents the probe from crossing the cell membrane intact.

• Quenching: The probe hydrolyzes in the culture media or cytosolic fluid before reaching the target.

• Toxicity: Rapid release of HCl and non-specific alkylation induces cell stress/death.

Protocol: Sulfonyl Fluoride Activity-Based Protein Profiling (ABPP)

This protocol is designed for identifying targets of a sulfonyl fluoride probe in live cells or lysates.

Materials:

• Probe: Alkyne-tagged Sulfonyl Fluoride (1–10 µM final).

• Lysis Buffer: PBS, 0.1% Triton X-100, Protease Inhibitor Cocktail (omit PMSF!).

• Click Reagents: Biotin-Azide, CuSO₄, TCEP, TBTA ligand.

Step-by-Step Workflow:

• Labeling (In Situ or In Vitro):

  • Live Cells:[2] Treat cells with SF probe (1–10 µM) for 1–4 hours at 37°C. (Note the longer incubation time compared to SCs, allowed by SF stability).

  • Lysate: Add probe to proteome (1 mg/mL) and incubate for 1 hour at RT.

• Lysis (if Live Cell):

  • Wash cells 3x with cold PBS. Lyse in buffer.[1][3][4] Centrifuge (16,000 x g, 10 min) to clear.

• Click Chemistry (CuAAC):

  • Add reagents to lysate: 100 µM Biotin-Azide, 1 mM TCEP, 100 µM TBTA, 1 mM CuSO₄.

  • Incubate 1 hour at RT with gentle rotation.

• Enrichment:

  • Precipitate proteins (Methanol/Chloroform) to remove excess reagents.

  • Resuspend and incubate with Streptavidin-Agarose beads (1–2 hours).

• Digestion & Analysis:

  • On-bead digestion with Trypsin.

  • Analyze peptides via LC-MS/MS.[5] Look for mass shift corresponding to the probe adduct (minus HF).

Figure 2: Standard Activity-Based Protein Profiling (ABPP) workflow for Sulfonyl Fluoride probes.

Part 4: Case Study Data - Hydrolytic Stability

The following data summarizes the stability difference, which is the primary driver for selecting SF over SC in biological assays.

Table 3: Aqueous Stability Comparison (Buffer pH 7.4, 25°C)

Compound Class	Approx.[6][4][7][8][9][10][11][12] Half-Life (t₁/₂)	Outcome in Bio-Assay
Benzenesulfonyl Chloride	~15 Minutes	Rapid hydrolysis; high background noise; minimal target labeling.
PMSF (Sulfonyl Fluoride)	~110 Minutes	Sufficient for labeling hyper-reactive serines; requires fresh addition.
Aryl-SF Probes (SuFEx)	> 24 Hours	Excellent. Allows long equilibrium times to find specific pockets.

Data aggregated from Sharpless et al. (2014) and Jones et al. (2020).

References

• Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[13] Angewandte Chemie International Edition.

  • [Link]

• Jones, L. H., et al. (2020).Structure-based design and analysis of SuFEx chemical probes. Chemical Science.

  • [Link]

• Kelly, J. W., et al. (2018).Chemoselective Covalent Modification of K-Ras(G12C) with a SuFEx Electrophile. Journal of the American Chemical Society.

  • [Link]

• Enamine Ltd.

  • [Link]

• Life Technologies.

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• 6. PMSF - Wikipedia [en.wikipedia.org]
• 7. Benzenesulfonyl chloride | C6H5ClO2S | CID 7369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. (PMSF), Phenylmethylsulphonyl Fluoride - Delta Microscopies [deltamicroscopies.com]
• 10. nj.gov [nj.gov]
• 11. chemrxiv.org [chemrxiv.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. academic.oup.com [academic.oup.com]

Validation of covalent binding of 4-Sulfamoylbenzene-1-sulfonyl fluoride by Mass Spec

Content Type: Publish Comparison Guide

Audience: Senior Researchers, Proteomics Scientists, and Drug Discovery Leads

Executive Summary: The SuFEx Advantage

4-Sulfamoylbenzene-1-sulfonyl fluoride (SBSF) represents a class of "context-dependent" covalent probes utilizing Sulfur-Fluoride Exchange (SuFEx) chemistry. Unlike traditional electrophiles that rely on high intrinsic reactivity (often leading to off-target noise), SBSF leverages a "sleeping beauty" mechanism: the sulfonyl fluoride warhead is relatively inert in aqueous solution until activated by the specific electrostatic environment of a protein binding pocket.

This guide validates the performance of SBSF for mapping binding sites—specifically targeting Carbonic Anhydrase (CA) isoforms and acting as a scaffold for directed covalent inhibition—using Mass Spectrometry (MS) as the primary readout.

Mechanistic Insight & Chemical Logic

To validate SBSF, one must understand its binding mode. The molecule is bifunctional:

• The Recognition Element: The sulfonamide moiety (

  ) directs the probe to the zinc-active site of Carbonic Anhydrases.

• The Warhead: The sulfonyl fluoride (

  ) acts as a SuFEx connector.[1][2] It does not indiscriminately react with water. Instead, it requires a nucleophilic side chain (Tyr, Lys, His, or Ser) and a stabilizing environment (often H-bond donors) to facilitate the ejection of the fluoride ion.

Reaction Stoichiometry for MS:

• Nu: Nucleophile (O from Tyr/Ser, N from Lys/His).[3]

• Mass Shift (

  ): The observed mass shift on the peptide is the mass of the probe minus the mass of Hydrogen fluoride (HF).

Comparative Analysis: SBSF vs. Alternatives

The following table contrasts SBSF with standard covalent labeling reagents used in chemoproteomics.

Feature	4-Sulfamoylbenzene-1-sulfonyl Fluoride (SBSF)	PMSF (Phenylmethanesulfonyl fluoride)	Photo-Affinity Probes (e.g., Diazirines)
Mechanism	SuFEx (Context-Dependent): Requires specific pocket binding for activation.	High Reactivity: Rapidly sulfonylates Serine proteases; highly susceptible to hydrolysis.	UV-Activated: Inserts into any nearby bond (C-H, N-H) upon irradiation.
Selectivity	High: Directed by sulfonamide group; low background labeling.	Low: Promiscuous labeling of catalytic serines across the proteome.	Moderate/Low: Depends on reversible binding affinity; high non-specific background.
Aqueous Stability	High: Stable in buffer at pH 7.4 for hours.	Low: Half-life ~1 hour in aqueous buffer; requires rapid handling.	High (Dark): Stable until UV exposure.
MS Identification	Clean: Defined mass shift (+219.23 Da); stable fragmentation.	Clean: Defined mass shift (+154 Da).	Complex: Broad adducts, often messy fragmentation spectra.
Primary Use Case	Targeted mapping of CA-like pockets; Ligand-directed labeling.	Broad serine protease inhibition; Non-specific activity profiling.	Mapping weak/transient interactions where no nucleophile is present.

Experimental Protocol: MS Validation Workflow

This protocol is designed to validate covalent occupancy and localize the modification site.

Phase A: Covalent Labeling

• Preparation: Solubilize SBSF in DMSO (50 mM stock). Avoid protic solvents for the stock.

• Incubation:

  • Dilute protein (e.g., Carbonic Anhydrase II, 10 µM) in PBS (pH 7.4).

  • Add SBSF (100 µM, 10x excess) or vehicle (DMSO).

  • Critical Control: Pre-incubate a separate sample with a reversible inhibitor (e.g., Acetazolamide) to prove active-site specificity (Competition Assay).

  • Incubate at 37°C for 1–4 hours.

• Quenching: Unlike acrylamides, SFs are slow to quench with simple thiols. Remove excess probe via Desalting Columns (e.g., Zeba Spin) or Acetone Precipitation. Do not rely on simple dilution.

Phase B: Digestion & LC-MS/MS

• Denaturation: Resuspend pellet in 8M Urea / 50 mM NH₄HCO₃.

• Reduction/Alkylation: DTT (5 mM, 30 min) followed by Iodoacetamide (15 mM, 30 min, dark).

• Digestion: Dilute Urea to <1M. Add Trypsin/Lys-C mix (1:50 enzyme:protein ratio). Incubate overnight at 37°C.

  • Note: SBSF modifies Lysine residues.[4] If the probe modifies a Trypsin cleavage site (K), Trypsin will skip that cut, resulting in a longer peptide (missed cleavage).

• Acquisition: Analyze on a high-resolution Orbitrap or TOF instrument. Use a standard DDA (Data Dependent Acquisition) method.

Phase C: Data Analysis (The Self-Validating System)

To confirm the hit, you must search for the specific mass delta.

• Formula of SBSF:

• MW (Monoisotopic): 238.973

• Leaving Group: Fluoride (F) + Proton (H) from protein = HF loss?

  • Correction: The protein loses H, the probe loses F.

  • Added Moiety (

    ):

  • Added Mass: 219.974 Da (Monoisotopic).

  • Calculation:

    ?

  • Standard Search Engine Configuration:

    • Variable Modification: Sulfamoylbenzenesulfonyl

    • Composition:

      (This replaces one H on the residue).

    • Delta Mass: +219.9735 Da .

Validation Criteria:

• Mass Error: < 5 ppm.

• Site Localization: b/y ions must bracket the modified residue (Tyr, His, or Lys).

• Competition: The peak intensity must drop significantly in the Acetazolamide-treated control.

Visualization: The SuFEx Activation Workflow

The following diagram illustrates the logical flow of the validation experiment, highlighting the "Context-Dependent" nature of the probe.

Figure 1: Workflow for validating SBSF binding. Note the transition from non-covalent affinity to covalent modification, which is blocked by competitors in control samples.

Troubleshooting & Expert Insights

Issue: Low Labeling Efficiency

• Cause: SuFEx is not "ultra-fast" like Click chemistry unless the pocket is perfect.

• Solution: Increase incubation time to 12 hours. Ensure pH is ≥ 7.4 (slightly basic pH assists the nucleophile).

Issue: High Background (Promiscuity)

• Cause: High concentration of probe leads to non-specific surface Lysine modification.

• Solution: Perform a dose-response curve (1 µM to 100 µM). True SuFEx targets saturate at lower concentrations; non-specific labeling increases linearly.

Issue: "Missing" Peptides

• Cause: Modification of Lysine prevents Trypsin cleavage.

• Solution: Allow for up to 3 missed cleavages in your search engine parameters. Consider using Chymotrypsin (cleaves at aromatics) as an orthogonal protease.

References

• Sharpless, K. B., et al. (2014).[5] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. Link

• Jones, L. H., et al. (2015).[1] "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. Link

• Kelly, J. W., et al. (2018). "Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides." ACS Chemical Biology.[1][6] Link

• West, A. V., & Grimster, N. P. (2020). "Structure-based design and analysis of SuFEx chemical probes." RSC Medicinal Chemistry. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Sulfur fluoride exchange | Springer Nature Experiments [experiments.springernature.com]
• 6. Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]

Advantages of SuFEx linkers over traditional NHS-ester crosslinkers

Executive Summary

For decades, N-hydroxysuccinimide (NHS) esters have been the standard for amine-reactive bioconjugation. However, their utility is fundamentally limited by a "race against time"—rapid hydrolysis in aqueous buffers often outcompetes the desired crosslinking reaction.

Sulfur-Fluoride Exchange (SuFEx), pioneered by K. Barry Sharpless, represents a paradigm shift. Often termed "Click Chemistry 2.0," SuFEx linkers (specifically sulfonyl fluorides and fluorosulfates) offer a "sleeping beauty" reactivity profile: they remain inert and stable in aqueous environments until activated by a specific protein microenvironment. This guide objectively compares the physicochemical properties, selectivity, and experimental workflows of SuFEx versus NHS chemistries.

The Chemistry of Conjugation: Mechanism & Stability

The NHS-Ester "Hydrolysis Trap"

NHS esters rely on a good leaving group to facilitate nucleophilic attack by primary amines (Lysine residues). However, this electrophilicity makes them inherently unstable in water.

• Mechanism: Attack by ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  releases N-hydroxysuccinimide.

• The Flaw: Water acts as a competing nucleophile.[1] At physiological pH (7.4), the half-life of an NHS ester can be less than an hour. At pH 8.6 (optimal for lysine reactivity), it drops to minutes.

The SuFEx "Sleeping Beauty"

SuFEx agents, particularly sulfonyl fluorides (

) , possess a unique stability-reactivity balance. The S(VI)-F bond is highly resistant to hydrolysis, oxidation, and reduction.[2]

• Mechanism: The bond is kinetically stable but thermodynamically primed. It does not react with water. It only reacts when a nucleophile (Tyrosine, Lysine, Serine) is presented in a specific proton-transfer microenvironment (e.g., a protein pocket that stabilizes the transition state).

• The Advantage: Zero hydrolysis in plasma or aqueous buffers allows for long incubation times and equilibrium-driven labeling.

Visualizing the Reaction Landscapes

Figure 1: Reaction landscapes. NHS esters suffer from competitive hydrolysis, leading to reagent waste and variability. SuFEx linkers remain inert until activated by the specific protein environment.

Stability Data Comparison

The following data highlights the logistical superiority of SuFEx linkers for complex workflows where rapid processing is impossible (e.g., high-throughput screening or in vivo applications).

Feature	NHS-Ester (Traditional)	SuFEx (Sulfonyl Fluoride)
Hydrolysis Half-Life (pH 7.4)	~1–4 hours [1]	Infinite (Stable) [2]
Hydrolysis Half-Life (pH 8.5)	~10 minutes [1]	Stable
Plasma Stability	Low (Rapid degradation)	High (>24 hours)
Storage Requirement	Strictly Desiccated / -20°C	Ambient / Room Temp
Reaction Kinetics	Fast, Stochastic	Slower, Specific/Driven
Primary Residue Target	Lysine (Surface)	Tyrosine, Lysine, His (Pocket)

Selectivity: Stochastic vs. Context-Dependent

NHS: The "Shotgun" Approach

NHS esters label solvent-exposed lysines based largely on pKa and accessibility.

• Pros: High total labeling (high DAR) is easy to achieve.

• Cons: Heterogeneity. You may label Lysines critical for binding, disrupting protein function. "Over-labeling" can cause precipitation.

SuFEx: The "Sniper" Approach

SuFEx chemistry is often described as context-dependent . It does not indiscriminately attack nucleophiles.

• Mechanism: The transition state for S-F exchange is stabilized by hydrogen bonding networks often found in enzyme active sites or protein pockets.

• Targeting Tyrosine: SuFEx is one of the few reliable methods to target Tyrosine residues, which are often less abundant than Lysines and situated in functionally relevant sites [3].

• Result: Lower Drug-to-Antibody Ratio (DAR) but often higher homogeneity and retention of protein function.

Figure 2: Selectivity profile. NHS esters stochastically label surface amines, potentially masking active sites. SuFEx probes seek specific microenvironments, enabling targeted bioconjugation.

Experimental Protocols: Head-to-Head

The following protocols contrast the handling requirements of a standard fluorophore conjugation.

Protocol A: Traditional NHS-Ester Labeling

Critical Constraint: Must avoid primary amine buffers (Tris, Glycine).

• Buffer Exchange: Dialyze protein into PBS or Carbonate buffer (pH 8.3). Note: Ensure pH is >8.0 for efficiency, but this accelerates hydrolysis.[3]

• Solubilization: Dissolve NHS-Fluorophore in anhydrous DMSO immediately before use. Do not store.

• Reaction: Add dye to protein (10-20 molar excess). Incubate for 1 hour at Room Temp.

• Quenching (Crucial): Add 1M Tris (pH 8.0) to stop the reaction and scavenge unreacted ester.

• Purification: Gel filtration (Sephadex G-25) to remove hydrolyzed byproducts.

Protocol B: SuFEx Labeling (Tyrosine-Targeted)

Advantage: Compatible with complex media and standard buffers.

• Buffer Preparation: Protein can remain in PBS, Tris, or HEPES. (SuFEx is tolerant of Tris buffers as the S-F bond does not react with free amines in solution without catalysis).

• Probe Addition: Add SuFEx-Linker (e.g., aryl fluorosulfate) in DMSO.

• Incubation: Incubate at 37°C for 4–24 hours.

  • Why? The reaction is slower but does not degrade. You can drive the reaction to completion over time without adding fresh reagent.

• Quenching: Not strictly required for stability, but excess probe can be removed via dialysis.

• Readout: Analyze via LC-MS to confirm specific occupancy (e.g., +80 Da shift for sulfonyl transfer).

Applications in Drug Development[5][7]

Covalent Inhibitors (Targeted Covalency)

SuFEx is transforming the design of covalent drugs. Unlike acrylamides (which target Cysteine and can have off-target toxicity), SuFEx warheads can target Tyrosine or Lysine residues that are unique to the binding pocket of the target protein (e.g., BTK, EGFR) [4].

Activity-Based Protein Profiling (ABPP)

Because SuFEx probes only react when "activated" by a protein pocket, they are ideal for ABPP. A SuFEx-Biotin probe can be added to a whole cell lysate. It will not react with random proteins (unlike NHS-Biotin) but will selectively label proteins with specific binding affinity for the probe scaffold, allowing for the discovery of new druggable pockets [5].

Antibody-Drug Conjugates (ADCs)

SuFEx linkers provide a stable linkage in plasma (preventing premature drug release) but can be designed to degrade in the lysosome or remain stable for imaging applications. The hydrolytic stability solves a major shelf-life issue for ADC formulations.

References

• Thermo Fisher Scientific. Amine-Reactive Crosslinker Chemistry. Retrieved from

• Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[4] Angewandte Chemie International Edition.[4] Link

• Jones, L. H. (2021). Sulfur(VI) Fluoride Exchange (SuFEx) in Chemical Biology and Drug Discovery.[4] Journal of the American Chemical Society. Link

• Narayanam, M. K., et al. (2020). SuFEx-enabled high-throughput medicinal chemistry. Chemical Science.[4][5] Link

• Scripps Research Institute. SuFEx Click Chemistry. Sharpless Lab.[6][7] Link

Sources

• 1. glenresearch.com [glenresearch.com]
• 2. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery | Department of Chemistry [chem.uga.edu]
• 5. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]

Safety & Regulatory Compliance

4-Sulfamoylbenzene-1-sulfonyl Fluoride: Operational Safety &amp; Disposal Guide

Executive Summary: The "SuFEx" Stability Paradox

You are likely handling 4-Sulfamoylbenzene-1-sulfonyl fluoride (or similar aryl sulfonyl fluoride derivatives) for use in SuFEx (Sulfur-Fluoride Exchange) click chemistry or protein labeling.

The Safety Paradox: Unlike sulfonyl chlorides, which hydrolyze violently and visibly in water, sulfonyl fluorides are chemically engineered for thermodynamic stability. They are designed to survive aqueous buffers and plasma [1].

• The Risk: Standard "water quenching" protocols are ineffective . If you dispose of this reagent into aqueous waste streams without specific activation, it remains an active electrophile, posing delayed toxicity risks and potential reaction with downstream waste components.

This guide provides a validated, forcing-condition protocol to ensure complete deactivation (hydrolysis) prior to disposal.

Hazard Profile & Mechanism of Action

Chemical Identity[1][2]

• Functional Groups: Sulfonamide (

  ) + Sulfonyl Fluoride ( )[1]

• Reactivity: The

  motif is a latent electrophile. It reacts specifically with nucleophiles (e.g., Tyrosine, Lysine) only under specific activation or proximity.

Immediate Hazards (GHS Classification)

Hazard Class	Category	Signal	Statement
Skin Corrosion	1B	DANGER	Causes severe skin burns and eye damage.
Acute Toxicity	3	DANGER	Toxic if swallowed or in contact with skin.[2]
Specific Target Organ	-	WARNING	Respiratory irritation (if aerosolized).

The Hydrolysis Hazard (The "Hidden" Acid)

Upon successful hydrolysis, one mole of reagent releases one mole of Hydrofluoric Acid (HF) equivalent.

• Implication: Your waste stream will accumulate fluoride ions and acidity. Neutralization capacity is mandatory.

Mandatory PPE & Engineering Controls

Do not rely on standard latex gloves. Sulfonyl fluorides can permeate standard barriers over time.

• Respiratory: Fume hood required (Face velocity > 100 fpm).

• Hand Protection: Double-gloving is required.

  • Inner: Nitrile (4 mil).

  • Outer: Neoprene or extended-cuff Nitrile (>5 mil).

  • Rationale: Provides a breakthrough time buffer against the organic solvent carrier (usually DMSO or DCM).

• Eye Protection: Chemical splash goggles + Face shield (if working with >500 mg).

Deactivation & Disposal Protocol

Objective: Force the hydrolysis of the stable S(VI)-F bond and neutralize the resulting HF in a single pot.

Reagents Required[2][3][4][5][6][7]

• Solvent: Methanol or Ethanol (to solubilize the organic reagent).

• Base: 2M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH). Note: Sodium Bicarbonate is too weak to drive this reaction quickly.

• Testing: pH strips (range 0-14).

Step-by-Step Procedure

Step 1: Segregation

Do not mix with oxidizers or strong acids. Dedicate a specific "Quench Container" (Polypropylene or HDPE; avoid glass if generating significant fluoride concentrations to prevent etching, although dilute solutions are generally acceptable in borosilicate).

Step 2: The "Forcing" Quench

• Dissolve the waste reagent in a minimal amount of alcohol (MeOH/EtOH).

• Slowly add 2M NaOH.

  • Ratio: Use at least 10 molar equivalents of base relative to the sulfonyl fluoride.

  • Why? You need high pH (>12) to overcome the kinetic stability of the S-F bond [2].

• Stir the solution for 2–4 hours at room temperature.

  • Note: Unlike acid chlorides, this will not fizz violently. The lack of bubbles does not mean the reaction is finished.

Step 3: Validation

• Check pH. It should remain >10. If pH drops, add more base (indicating acid generation).

• (Optional but Recommended for Scale >5g): Take a small aliquot for TLC or LC-MS to confirm the disappearance of the parent mass.

Step 4: Final Disposal

• Once validated, adjust pH to neutral (pH 6–8) using dilute sulfuric or hydrochloric acid if required by your local waste contractor.

• Label container: "Deactivated Sulfonyl Fluoride Waste – Contains Fluoride Ions."

• Dispose of as Hazardous Chemical Waste (do not pour down the drain).

Visual Workflows

Logic Diagram: Disposal Decision Matrix

Figure 1: Decision matrix distinguishing between emergency spill response and routine controlled deactivation.

Reaction Pathway: Hydrolysis Mechanism

Figure 2: The hydrolysis pathway requires high pH to overcome the activation energy barrier of the stable S-F bond.

References

• Sharpless, K. B., et al. (2014). "SuFEx Click Chemistry enabled by the unique stability of the S(VI)-F bond."[3] Angewandte Chemie International Edition.

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie.

• ECHA (European Chemicals Agency). "Substance Information: Sulfonyl Fluorides." ECHA Registration Dossier.

• Sigma-Aldrich. "Safety Data Sheet: 4-(Chlorosulfonyl)benzene-1-sulfonyl fluoride (Analogous Hazard Data)."

(Note: Specific SDS for 4-Sulfamoylbenzene-1-sulfonyl fluoride may be vendor-specific; analogous aryl sulfonyl fluoride data is used for conservative safety estimates.)

Sources

• 1. mdpi.com [mdpi.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. pure.uva.nl [pure.uva.nl]

Personal protective equipment for handling 4-Sulfamoylbenzene-1-sulfonyl fluoride

[1][2]

Executive Summary & Hazard Architecture

4-Sulfamoylbenzene-1-sulfonyl fluoride contains a highly reactive sulfonyl fluoride (

) warhead.[1][2] While valuable for SuFEx (Sulfur-Fluoride Exchange) click chemistry and protein modification, this electrophilicity dictates its toxicity profile.[1][2]

Unlike standard reagents, this compound is designed to covalently modify nucleophilic amino acid residues (serine, tyrosine, lysine).[1][2] If it can modify a protein in a flask, it can modify the proteins in your cornea and respiratory tract. [1][2]

Core Hazard Profile

• Irreversible Protein Modification: Acts as a covalent inhibitor; potential for systemic toxicity if absorbed.[2]

• Hydrolytic Corrosivity: Upon contact with moisture (mucous membranes), the

  moiety hydrolyzes to release Hydrofluoric Acid (HF) and the corresponding sulfonic acid.[2]

• Delayed Action: Skin burns or systemic fluoride toxicity may not be immediately painful, leading to prolonged exposure before detection.[2]

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard lab PPE."[2] The following matrix is calibrated for SuFEx electrophiles .

Body Zone	Recommended Equipment	Technical Rationale
Ocular	Chemical Splash Goggles (ANSI Z87.1+) Strictly NO safety glasses.[1][2]	The compound hydrolyzes to HF on moist ocular tissue.[2] Vapors/dust can bypass the side gaps of standard glasses, causing corneal opacity.[2]
Dermal (Hands)	Double-Glove System: Inner: Nitrile (4 mil) Outer: Nitrile (Extended Cuff, >6 mil) or Laminate	Sulfonyl fluorides are often dissolved in DMSO or DMF, which are skin-permeable carriers.[1][2] The double layer creates a breakthrough lag time, allowing safe doffing upon contamination.[2]
Respiratory	Engineering Control (Primary): Certified Fume Hood. PPE (Secondary): N95 or P100 Respirator (only if outside hood).[2]	Inhalation of dust leads to hydrolysis in the lungs, causing chemical pneumonitis.[2]
Body	Lab Coat (Buttoned/Snap) + Chemical Apron	Cotton lab coats absorb liquids.[2] A chemical-resistant apron prevents "soak-through" to the skin during spills.[1][2]
Special Agent	2.5% Calcium Gluconate Gel	MANDATORY. Must be present at the workstation.[2] Used to neutralize fluoride ions in case of skin contact.[2]

Operational Protocol: From Weighing to Quenching

Phase A: Preparation & Weighing[1]

• Static Control: Sulfonyl fluorides are often fine, electrostatic powders.[2] Use an anti-static gun or ionizer bar to prevent particle dispersal.[2]

• Containment: Weigh strictly inside a chemical fume hood. If the balance is external, tare the vial, add solid inside the hood, cap tightly, and then weigh.[1][2]

Phase B: Solubilization & Reaction[1]

• Solvent Choice: When dissolving in DMSO or DMF, treat the solution as transdermally lethal .[2] The solvent acts as a vehicle, carrying the sulfonyl fluoride through the skin barrier.[2]

• Pressure Relief: If heating is required (SuFEx often requires elevated temps), ensure the vessel is vented to a scrubber or inert gas line.[2] Do not heat in a closed system without pressure rating.[2]

Phase C: Decontamination & Quenching[1]

• The "Kill" Solution: Prepare a solution of 1M NaOH or Sat.[2] Sodium Carbonate (

  ) .[2]

• Mechanism: Base-catalyzed hydrolysis converts the reactive sulfonyl fluoride into the inert sulfonate (

  ) and fluoride ion ( ).[1][2] [1][2]

• Procedure: Rinse all glassware and spatulas with the Kill Solution.[2] Let sit for 30 minutes before washing with water.

Visualized Workflows

Diagram 1: Safe Handling Logic Flow

This workflow enforces a "Check-Act-Verify" loop to prevent exposure.

Figure 1: Operational workflow ensuring safety checkpoints are met before chemical manipulation.

Diagram 2: Emergency Spill Decision Tree

Immediate actions determine the severity of the injury.

Figure 2: Decision logic for spill containment and emergency response.[1][2][3]

References & Authority

• National Institutes of Health (NIH) - PubChem. 4-(Fluorosulfonyl)aniline (Related Analog Safety Data).[2] Retrieved from .[2]

• Sharpless, K. B., et al. (2014).[1][2] SuFEx Click Chemistry: Applications of Sulfonyl Fluorides. Angewandte Chemie International Edition.[2] (Foundational text on Sulfonyl Fluoride reactivity).

• Sigma-Aldrich. Safety Data Sheet: Phenylmethylsulfonyl fluoride (PMSF).[2] (Used as the benchmark for sulfonyl fluoride handling protocols).[2] Retrieved from .[2]

• Thermo Fisher Scientific. Handling Fluorinated Compounds and HF Precursors.[2] Retrieved from .[2]

Disclaimer: This guide is for educational purposes. Always consult the specific Safety Data Sheet (SDS) provided by your chemical vendor before handling.

Sources

• 1. angenesci.com [angenesci.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]